Liarozole

• CAS: 171849-18-6

Core Science & Biosynthesis

Liarozole: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of liarozole (B1683768), a potent imidazole-based inhibitor of retinoic acid metabolism. It details the discovery and development of the compound, its primary mechanism of action as a cytochrome P450 inhibitor, and a multi-step synthesis pathway. This document consolidates quantitative data on its biological activity, provides detailed experimental protocols for key assays, and includes visualizations of its signaling pathway and synthesis workflow to serve as a valuable resource for professionals in oncology and dermatology research.

Discovery and Development

Liarozole, chemically known as (±)-6-[(3-Chlorophenyl)(1H-imidazol-1-yl)methyl]-1H-1,3-benzimidazole, is an imidazole-containing compound developed by Janssen Pharmaceutica.[1] Initially investigated for its effects on steroid biosynthesis, further research revealed its significant role as a retinoic acid metabolism-blocking agent (RAMBA).[1] This discovery shifted its therapeutic focus towards conditions characterized by abnormal cell proliferation and differentiation. Liarozole has been investigated for its potential in treating various dermatological disorders, such as psoriasis and ichthyosis, as well as in oncology.[1][2]

Mechanism of Action: Inhibition of Retinoic Acid Metabolism

Liarozole's primary pharmacodynamic effect is the potent inhibition of the cytochrome P450 (CYP) enzyme system, particularly the CYP26 family of enzymes.[1] These enzymes are crucial for the catabolism of all-trans-retinoic acid (ATRA), a key signaling molecule that regulates cell growth, differentiation, and apoptosis.[1] Liarozole specifically blocks the 4-hydroxylation of ATRA, a critical step in its degradation.[3] This inhibition leads to an increase in the endogenous concentrations of ATRA in tissues like the skin, thereby amplifying retinoid signaling pathways.[4][5] This "retinoid-sparing" effect underlies its therapeutic activity in disorders of keratinization and certain cancers.[3]

Signaling Pathway

The mechanism of liarozole's action on the retinoic acid signaling pathway is depicted in the diagram below. By inhibiting CYP26 enzymes, liarozole prevents the breakdown of intracellular ATRA. The resulting accumulation of ATRA allows it to bind to and activate nuclear retinoic acid receptors (RARs) and retinoid X receptors (RXRs). These activated receptor heterodimers then bind to specific DNA sequences known as retinoic acid response elements (RAREs) in the promoter regions of target genes, modulating their transcription and leading to downstream cellular effects.

References

• 1. (E)-3-[4-(1H-Imidazol-1-yl)phenyl]-1-(4-methylphenyl)prop-2-en-1-one [mdpi.com]
• 2. Reaction strategies for synthesis of imidazole derivatives: a review | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 122558-90-1|4-((3-Chlorophenyl)(1H-imidazol-1-yl)methyl)benzene-1,2-diamine|BLD Pharm [bldpharm.com]

Physicochemical properties of Liarozole for research

An In-depth Technical Guide on the Physicochemical Properties of Liarozole

For researchers, scientists, and drug development professionals, a thorough understanding of a compound's physicochemical properties is fundamental to its application in research and development. This guide provides a comprehensive overview of the core physicochemical properties of Liarozole, an imidazole-based inhibitor of retinoic acid metabolism.

Chemical and Physical Properties

Liarozole is an orally active retinoic acid metabolism-blocking agent (RAMBA).[1] Its primary mechanism involves the inhibition of cytochrome P450 (CYP) enzymes, leading to a modulation of endogenous retinoic acid levels.[2]

Property	Value	Source
Chemical Formula	C₁₇H₁₃ClN₄	[3][4][5]
Molecular Weight	308.77 g/mol
CAS Number	115575-11-6
Appearance	Off-white to light yellow solid

Solubility

The solubility of Liarozole is highly dependent on the solvent and its salt form.

Solvent	Solubility	Source
DMSO	55 mg/mL to >250 mg/mL
Water	Soluble (as dihydrochloride (B599025) salt)

For in vitro experiments, it is common to prepare a concentrated stock solution in DMSO (e.g., 10 mM). When diluting into aqueous cell culture media, it is recommended to perform a serial dilution and pre-warm both the stock solution and the media to 37°C to prevent precipitation.

Melting Point and pKa

Property	Value	Source
Melting Point	108.2 °C
241.62 °C
pKa	Not readily available in cited literature.

Note: The discrepancy in melting point values may be due to different salt forms or experimental conditions.

Mechanism of Action: Signaling Pathway

Liarozole's primary pharmacodynamic effect is the inhibition of the metabolic clearance of all-trans-retinoic acid (atRA). As a potent inhibitor of CYP26A1, Liarozole blocks the 4-hydroxylation of atRA, a key catabolic step. This leads to an increase in the endogenous concentrations of atRA, amplifying retinoid signaling pathways. This "retinoid-sparing" effect is central to its therapeutic potential. Liarozole has also been shown to inhibit other CYP isoforms, including CYP3A4 and CYP2C8.

Liarozole inhibits CYP26A1, increasing atRA levels and retinoid signaling.

Experimental Protocols

Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely used and reliable technique for determining the thermodynamic solubility of a compound.

Workflow for the shake-flask solubility determination method.

Methodology:

• Preparation: Add an excess amount of solid Liarozole to a flask containing a buffer solution of a specific pH (e.g., within the physiological range of 1.2-6.8). It's crucial to add enough compound to ensure a saturated solution remains in equilibrium with the undissolved solid.

• Equilibration: Seal the flask and agitate it in a constant temperature bath (e.g., 37 ± 1 °C) for a sufficient period to reach equilibrium. Preliminary tests are often conducted to determine the necessary agitation time.

• Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This is typically achieved through centrifugation or filtration.

• Analysis: Accurately measure the concentration of Liarozole in the clear supernatant. A validated, stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), is recommended to distinguish the active ingredient from any potential degradation products.

• Data Recording: The determined concentration represents the equilibrium solubility of Liarozole at that specific pH and temperature.

Melting Point Determination (Capillary Method)

This method is a standard procedure for determining the melting point of a crystalline solid.

Workflow for capillary melting point determination.

Methodology:

• Sample Preparation: A small amount of finely powdered, dry Liarozole is packed into a thin-walled capillary tube to a height of about 3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp or Thiele tube).

• Approximate Determination: A rapid heating of the sample is performed to quickly determine an approximate melting range. This saves time in the subsequent, more precise measurement.

• Accurate Determination: The apparatus is allowed to cool. A fresh sample is then heated slowly, with the temperature increasing at a rate of no more than 2°C per minute as it approaches the previously determined approximate melting point.

• Observation and Recording: The temperature at which the solid first begins to melt and the temperature at which the entire sample becomes a clear liquid are recorded. This provides the melting point range. A pure compound typically has a sharp melting range of 0.5-1.0°C.

pKa Determination (Potentiometric Titration)

Potentiometric titration is a highly accurate and common method for determining the pKa of ionizable compounds.

Methodology:

• Solution Preparation: Dissolve a precise amount of Liarozole in a suitable solvent. For poorly water-soluble compounds, a co-solvent system (e.g., methanol-water) may be used. The final concentration should be sufficient for accurate measurement (e.g., 1 mM).

• Titration Setup: Place the solution in a reaction vessel with a magnetic stirrer and immerse a calibrated pH electrode.

• Titration: Gradually add a standardized titrant (e.g., 0.1 M NaOH for an acidic compound or 0.1 M HCl for a basic compound) to the solution.

• Data Collection: Record the pH of the solution after each incremental addition of the titrant, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the inflection point of the resulting sigmoid curve. Specifically, at the half-equivalence point, the pH is numerically equal to the pKa. To ensure accuracy, multiple titrations should be performed.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. Liarozole | 115575-11-6 | QEA57511 | Biosynth [biosynth.com]
• 5. Liarozole | C17H13ClN4 | CID 60652 - PubChem [pubchem.ncbi.nlm.nih.gov]

Liarozole as a Cytochrome P450 Inhibitor: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Liarozole (B1683768) is a potent, orally active imidazole-based compound that functions as a significant inhibitor of the cytochrome P450 (CYP) enzyme superfamily.[1] Initially explored for its antitumoral properties, its primary and most well-characterized mechanism of action is the inhibition of retinoic acid metabolism, classifying it as a Retinoic Acid Metabolism Blocking Agent (RAMBA).[1][2] By impeding the degradation of endogenous all-trans-retinoic acid (atRA), liarozole elevates intracellular and plasma concentrations of this vital signaling molecule, producing retinoid-mimetic effects.[1][3] This guide provides a comprehensive technical overview of liarozole's role as a CYP inhibitor, presenting a detailed analysis of its inhibitory profile, experimental methodologies for its evaluation, and its impact on critical signaling pathways.

Core Mechanism of Action: Inhibition of Retinoic Acid Metabolism

Liarozole's principal pharmacological effect is derived from its potent inhibition of CYP26, a family of cytochrome P450 enzymes primarily responsible for the catabolism of all-trans-retinoic acid.[1][4] The primary metabolic pathway for atRA clearance is its 4-hydroxylation, a reaction mediated predominantly by CYP26A1 and CYP26B1.[1] The imidazole (B134444) moiety of liarozole binds to the heme iron within the cytochrome P450 enzyme, effectively blocking this metabolic inactivation.[1]

This inhibition leads to an accumulation of endogenous atRA in tissues expressing CYP26, such as the skin and various tumors.[1][5] The elevated atRA levels subsequently enhance the activation of nuclear retinoic acid receptors (RARs) and retinoid X receptors (RXRs). These activated receptors form heterodimers that bind to retinoic acid response elements (RAREs) on DNA, modulating the transcription of numerous genes involved in crucial cellular processes like differentiation, proliferation, and apoptosis.[2][6] This indirect potentiation of retinoid signaling is central to liarozole's therapeutic potential in dermatology and oncology.[2][4]

Figure 1: Liarozole's Mechanism of Action on the Retinoic Acid Signaling Pathway.

Quantitative Data: In Vitro Inhibition of Cytochrome P450 Enzymes

Liarozole exhibits a broad-spectrum inhibitory activity against several cytochrome P450 isozymes. Its potency, typically represented by the half-maximal inhibitory concentration (IC50), varies depending on the specific enzyme and the experimental conditions. The following table summarizes the available quantitative data on liarozole's inhibitory effects on various CYP enzymes.

Enzyme/Process	System	IC50	Reference
Retinoic Acid 4-Hydroxylase	Hamster liver microsomes	2.2 µM	[3]
4-keto-RA Metabolism	Hamster liver microsomes	1.3 µM	[7]
CYP26A1	Recombinant human enzyme	Potent inhibitor	[4][6]
CYP26B1	Recombinant human enzyme	Preferential inhibitor	[8]
CYP3A4	Human liver microsomes	Moderate inhibitor	[9]
CYP2S1	Human microsomes	Effective inhibitor
Aromatase (CYP19)	-	Inhibitor

Note: Specific IC50 values for all interactions are not consistently reported across the literature; however, the qualitative inhibitory effect is noted.

In Vivo Effects on Retinoic Acid Levels

Clinical and preclinical studies have demonstrated liarozole's ability to significantly increase endogenous retinoic acid concentrations in both plasma and target tissues.

Species	Dosage	Tissue/Fluid	Fold Increase / Concentration	Reference
Rat	5 mg/kg p.o.	Plasma	1.4 ± 0.1 ng/ml	[3]
Rat	20 mg/kg p.o.	Plasma	2.9 ± 0.1 ng/ml	[3]
Rat	5-20 mg/kg p.o.	Vagina	2-fold increase	[3]
Human	3% topical cream	Skin (epidermis)	19 ± 5 ng/g at 18h	[10]
Human	Oral administration	Skin and Plasma	Increased levels	[11][12]

Experimental Protocols

In Vitro CYP Inhibition Assay (IC50 Determination)

This protocol outlines a general methodology for determining the half-maximal inhibitory concentration (IC50) of liarozole against a specific CYP isozyme using human liver microsomes (HLMs).

Objective: To quantify the inhibitory potency of liarozole on a specific CYP enzyme.

Materials:

• Liarozole

• Human Liver Microsomes (HLMs)

• Specific CYP isozyme probe substrate (e.g., phenacetin (B1679774) for CYP1A2, bupropion (B1668061) for CYP2B6)

• NADPH-generating system (NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile or other suitable quenching solvent

• LC-MS/MS system

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of liarozole in a suitable solvent (e.g., DMSO).

  • Create a series of dilutions of liarozole to achieve the desired final concentrations for the assay.

  • Prepare a solution of the specific CYP isozyme probe substrate.

  • Prepare a cofactor solution containing the NADPH-generating system in phosphate buffer.

• Incubation Procedure:

  • In a microcentrifuge tube or a 96-well plate, combine the phosphate buffer, HLMs, and the specific liarozole dilution (or vehicle control).

  • Pre-incubate the mixture for 5-10 minutes at 37°C to allow liarozole to interact with the enzymes.[1]

  • Initiate the metabolic reaction by adding the probe substrate and the cofactor solution.

  • Incubate for a specific time (e.g., 10-30 minutes) at 37°C. The incubation time should be optimized to ensure linear metabolite formation.

• Reaction Termination and Sample Preparation:

  • Terminate the reaction by adding a cold quenching solvent (e.g., acetonitrile).

  • Centrifuge the samples to precipitate the microsomal proteins.[1]

• Analysis:

  • Transfer the supernatant to an analysis vial or plate.

  • Quantify the formation of the specific metabolite from the probe substrate using a validated LC-MS/MS method.[1]

• Data Interpretation:

  • Calculate the percentage of inhibition for each liarozole concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the liarozole concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[1]

Figure 2: General Experimental Workflow for Determining the IC50 of Liarozole.

Quantification of All-Trans-Retinoic Acid in Biological Samples

This protocol provides a general framework for the extraction and quantification of atRA from biological matrices such as plasma or tissue homogenates using HPLC or LC-MS/MS.

Objective: To measure the concentration of atRA in biological samples following treatment with liarozole.

Materials:

• Biological sample (plasma, tissue homogenate)

• Internal standard (e.g., a stable isotope-labeled atRA)

• Extraction solvent (e.g., hexane, acetonitrile)

• Acidifying agent (e.g., HCl)

• HPLC or LC-MS/MS system with a C18 reverse-phase column

Methodology:

• Sample Preparation:

  • Thaw biological samples on ice.

  • For tissue samples, homogenize in a suitable buffer.

  • Spike the sample with a known amount of the internal standard.

• Extraction:

  • Acidify the sample to protonate the carboxylic acid group of atRA.

  • Perform a liquid-liquid extraction by adding an organic extraction solvent (e.g., hexane).[13]

  • Vortex vigorously and then centrifuge to separate the organic and aqueous phases.

  • Collect the organic layer containing the retinoids.

  • Repeat the extraction process to ensure complete recovery.

  • Evaporate the pooled organic extracts to dryness under a stream of nitrogen.

• Reconstitution and Analysis:

  • Reconstitute the dried extract in a mobile phase-compatible solvent.

  • Inject the sample into an HPLC or LC-MS/MS system.

  • Separate atRA from its isomers and other metabolites using a gradient elution on a C18 column.[4]

• Data Analysis:

  • Quantify the atRA concentration by comparing the peak area of the analyte to that of the internal standard and referencing a standard curve generated with known amounts of atRA.[4]

Figure 3: Workflow for Quantification of Retinoic Acid in Biological Samples.

Therapeutic Applications and Future Directions

The ability of liarozole to modulate endogenous retinoic acid levels has led to its investigation in various therapeutic areas. In dermatology, it has shown efficacy in treating hyperkeratotic and inflammatory skin disorders such as ichthyosis and psoriasis.[4][5][11] In oncology, liarozole has been studied for its potential in treating hormone-dependent cancers, including prostate cancer, where it has demonstrated antitumoral effects.[2][14]

Future research will likely focus on the development of more selective CYP26 inhibitors to minimize off-target effects and improve the therapeutic index. Furthermore, exploring the synergistic potential of liarozole with other therapeutic agents, particularly in oncology, could open new avenues for combination therapies.[15] A thorough understanding of its cytochrome P450 inhibitory profile is crucial for predicting and managing potential drug-drug interactions, ensuring its safe and effective use in clinical practice.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Liarozole, an inhibitor of retinoic acid metabolism, exerts retinoid-mimetic effects in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Oral liarozole in the treatment of patients with moderate/severe lamellar ichthyosis: results of a randomized, double-blind, multinational, placebo-controlled phase II/III trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Liarozole fumarate inhibits the metabolism of 4-keto-all-trans-retinoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and characterization of novel and selective inhibitors of cytochrome P450 CYP26A1, the human liver retinoic acid hydroxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Liarozole inhibits human epidermal retinoic acid 4-hydroxylase activity and differentially augments human skin responses to retinoic acid and retinol in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. Inhibition of the metabolism of endogenous retinoic acid as treatment for severe psoriasis: an open study with oral liarozole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A sensitive and specific method for measurement of multiple retinoids in human serum with UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]
• 15. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes: Liarozole CYP26A1 Inhibition Assay Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction: Liarozole is an imidazole-based compound that functions as a potent inhibitor of cytochrome P450 enzymes, most notably CYP26A1.[1] CYP26A1 is the primary enzyme responsible for the metabolic clearance of all-trans-retinoic acid (atRA), a critical signaling molecule involved in cell differentiation, proliferation, and embryonic development.[2][3] By inhibiting CYP26A1, Liarozole increases the endogenous levels of atRA, making it a compound of interest for therapeutic applications in dermatology and oncology.[2][4] These application notes provide a detailed protocol for assessing the inhibitory activity of Liarozole against CYP26A1.

Data Presentation

The inhibitory potency of Liarozole against CYP26A1 has been determined in various in vitro systems. The half-maximal inhibitory concentration (IC50) is a key parameter to quantify this inhibition.

Compound	Enzyme	System	Substrate	IC50 (µM)	Reference
Liarozole	CYP26A1	Recombinant Human Enzyme	9-cis-Retinoic Acid	2.1
Liarozole	CYP26A1	Recombinant Human Enzyme	Luciferin-BE	0.98
Liarozole	CYP26A1	Hamster Liver Microsomes	All-trans-Retinoic Acid	2.2
Liarozole	CYP26A1	T47D Human Breast Cancer Cells	Not Specified	0.44 - 7

Signaling Pathway

The catabolism of all-trans-retinoic acid (atRA) is primarily mediated by CYP26A1, which hydroxylates atRA into metabolites destined for elimination. Liarozole inhibits this enzymatic activity, leading to an accumulation of intracellular atRA. This, in turn, enhances the activation of retinoic acid receptors (RAR) and retinoid X receptors (RXR), leading to the modulation of target gene transcription.

References

• 1. benchchem.com [benchchem.com]
• 2. Therapeutic Potential of the Inhibition of the Retinoic Acid Hydroxylases CYP26A1 and CYP26B1 by Xenobiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and validation of CYP26A1 inhibition assay for high-throughput screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: In Vitro Effects of Liarozole on MCF-7 Breast Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro effects of Liarozole on the MCF-7 human breast cancer cell line. The included protocols offer detailed methodologies for replicating key experiments to assess the impact of Liarozole on cell proliferation, retinoic acid metabolism, and cellular signaling pathways.

Introduction

Liarozole is an imidazole-based compound that functions as a retinoic acid metabolism blocking agent (RAMBA)[1]. It inhibits cytochrome P-450-dependent enzymes responsible for the catabolism of all-trans-retinoic acid (ATRA), leading to increased intracellular levels of ATRA[2][3]. This potentiation of retinoic acid signaling can induce cell differentiation and inhibit proliferation in cancer cells. Additionally, Liarozole has been noted to possess aromatase inhibitory properties, suggesting a dual mechanism of action in hormone-dependent breast cancers[1]. This document outlines the effects of Liarozole, both alone and in combination with ATRA, on MCF-7 cells.

Data Presentation

The following tables summarize the quantitative data from in vitro studies of Liarozole on MCF-7 breast cancer cells.

Table 1: Antiproliferative Effects of Liarozole and All-Trans-Retinoic Acid (ATRA) on MCF-7 Cells

Treatment	Concentration	Duration	Growth Inhibition	Reference
Liarozole alone	10⁻⁵ M	9 days	35%	[2]
Liarozole-fumarate alone	Up to 10⁻⁶ M	Not specified	No effect
ATRA alone	2 x 10⁻⁸ M (IC₅₀)	9 days	50%
ATRA (10⁻⁸ M) + Liarozole (10⁻⁶ M)	10⁻⁸ M ATRA, 10⁻⁶ M Liarozole	9 days	> Inhibition by 10⁻⁷ M ATRA alone

Table 2: Effect of Liarozole on ATRA Metabolism in MCF-7 Cells

Treatment	Concentration	Duration	Effect	Reference
Liarozole	10⁻⁵ M	4 hours	87% reduction in polar metabolites of ATRA

Signaling Pathway

Liarozole's primary mechanism of action in MCF-7 cells involves the potentiation of the retinoic acid signaling pathway. By inhibiting the cytochrome P450 enzymes that catabolize ATRA, Liarozole increases the intracellular concentration of ATRA. This leads to enhanced activation of retinoic acid receptors (RARs), which in turn modulate the transcription of target genes involved in cell cycle arrest and differentiation.

Caption: Liarozole's Mechanism of Action in MCF-7 Cells.

Experimental Protocols

Cell Culture and Maintenance of MCF-7 Cells

• Cell Line: MCF-7 (human breast adenocarcinoma cell line)

• Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere of 5% CO₂.

• Subculturing: Passage cells when they reach 80-90% confluency.

Cell Proliferation Assessment using MTT Assay

This protocol is used to determine the effect of Liarozole on the proliferation of MCF-7 cells.

• Materials:

  • MCF-7 cells

  • 96-well microtiter plates

  • Liarozole and ATRA stock solutions (dissolved in DMSO)

  • Complete growth medium

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • Microplate reader

• Procedure:

  • Seed MCF-7 cells into 96-well plates at a density of 2,000-5,000 cells/well in 150 µL of medium and allow them to attach overnight.

  • Prepare serial dilutions of Liarozole and/or ATRA in complete growth medium.

  • Remove the overnight culture medium and add 200 µL of the drug-containing medium to the respective wells. Include vehicle control wells (containing the same concentration of DMSO as the highest drug concentration).

  • Incubate the plates for the desired duration (e.g., 9 days), with medium changes every 2-3 days.

  • At the end of the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

Caption: MTT Assay Workflow for Cell Proliferation.

Analysis of All-Trans-Retinoic Acid (ATRA) Metabolism

This protocol is designed to assess the inhibitory effect of Liarozole on the metabolism of ATRA in MCF-7 cells.

• Materials:

  • MCF-7 cells

  • [³H]all-trans-retinoic acid

  • Liarozole

  • High-Performance Liquid Chromatography (HPLC) system with a reverse-phase column

• Procedure:

  • Pre-incubate MCF-7 cells with 10⁻⁶ M ATRA overnight to induce metabolic enzymes.

  • Wash the cells twice to remove the pre-treatment ATRA.

  • Incubate the cells for 4 hours with [³H]all-trans-retinoic acid in the presence or absence of 10⁻⁵ M Liarozole.

  • Collect the cell culture supernatants.

  • Analyze the supernatants by reverse-phase HPLC to separate and quantify the parent [³H]ATRA and its polar metabolites.

  • Compare the metabolite profiles between the Liarozole-treated and untreated samples to determine the percentage of inhibition.

Western Blot Analysis for Apoptosis-Related Proteins

While specific studies on Liarozole-induced apoptosis in MCF-7 cells are limited, this general protocol can be used to assess changes in the expression of key apoptosis-related proteins, such as Bcl-2. Liarozole has been shown to enhance retinoid-induced apoptosis in prostate cancer cells, which was associated with the inhibition of Bcl-2.

• Materials:

  • MCF-7 cells treated with Liarozole and/or ATRA

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE equipment

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-Bcl-2, anti-β-actin)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Lyse the treated and control cells and determine the protein concentration using a BCA assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-Bcl-2) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Normalize the expression of the target protein to a loading control (e.g., β-actin).

Conclusion

Liarozole demonstrates significant in vitro activity against MCF-7 breast cancer cells, primarily by potentiating the antiproliferative and differentiation-inducing effects of all-trans-retinoic acid through the inhibition of its metabolism. The provided protocols offer a framework for further investigation into the therapeutic potential of Liarozole in breast cancer research. Further studies are warranted to elucidate the precise effects of Liarozole on apoptosis and cell cycle progression in MCF-7 cells.

References

• 1. benchchem.com [benchchem.com]
• 2. Effects of liarozole, a new antitumoral compound, on retinoic acid-induced inhibition of cell growth and on retinoic acid metabolism in MCF-7 human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liarozole potentiates the all-trans-retinoic acid-induced structural remodelling in human breast carcinoma MCF-7 cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Protocol: HPLC Analysis of Retinoic Acid Levels Following Liarozole Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Liarozole (B1683768) is an imidazole-based compound that acts as a potent inhibitor of the cytochrome P450 (CYP) enzyme system, particularly the CYP26 family of enzymes responsible for the metabolism of all-trans-retinoic acid (atRA).[1] By blocking the 4-hydroxylation of atRA, Liarozole effectively increases the endogenous levels of this crucial signaling molecule in various tissues.[1] This mechanism of action underlies its therapeutic potential in certain cancers and dermatological conditions where enhanced retinoid signaling is advantageous.[1][2] The quantitative analysis of retinoic acid levels following Liarozole treatment is essential for pharmacokinetic and pharmacodynamic studies, helping to elucidate its efficacy and mechanism of action. This document provides detailed protocols for the extraction and High-Performance Liquid Chromatography (HPLC) analysis of retinoic acid from biological samples treated with Liarozole.

Signaling Pathway and Experimental Workflow

Liarozole's primary effect is the inhibition of CYP26 enzymes, which are responsible for the catabolism of atRA. This inhibition leads to an accumulation of endogenous atRA.[1] The elevated atRA levels enhance its binding to retinoic acid receptors (RARs). RARs form heterodimers with retinoid X receptors (RXRs), and this complex then binds to retinoic acid response elements (RAREs) on DNA, thereby modulating the transcription of target genes involved in cell differentiation, proliferation, and apoptosis.

Caption: Liarozole Signaling Pathway.

The general workflow for analyzing retinoic acid levels after Liarozole treatment involves sample collection, extraction of retinoids, and subsequent quantification by HPLC.

Caption: Experimental Workflow for HPLC Analysis.

Quantitative Data Summary

The following tables summarize the quantitative effects of Liarozole treatment on retinoic acid levels as reported in various studies.

Table 1: Effect of Liarozole on Retinoic Acid Levels in Human Skin

Treatment	Time Point	Retinoic Acid Level (ng/g wet wt)	Fold Change vs. Vehicle	p-value	Reference
Vehicle	18 h	Not Detectable	-	-
3% Liarozole	18 h	19 ± 5	-	< 0.002
Vehicle	48 h	Not Detectable	-	-
3% Liarozole	48 h	6 ± 2	-	0.38

Table 2: Effect of Liarozole on Retinoic Acid Metabolism in MCF-7 Human Breast Cancer Cells

Pre-treatment	Treatment	Effect on [3H]atRA Metabolism	Reference
None	[3H]atRA (4h)	Unaltered retinoid
10⁻⁶ M atRA (overnight)	[3H]atRA (4h)	Substantial metabolism to polar metabolites
10⁻⁶ M atRA (overnight)	10⁻⁵ M Liarozole + [3H]atRA (4h)	87% reduction in polar metabolites

Table 3: Effect of Liarozole on Retinoic Acid Levels in Rat Plasma and Vagina

Treatment (p.o.)	Tissue	Retinoic Acid Level	Fold Change vs. Control	Reference
Control	Plasma	< 0.5 ng/mL	-
5 mg/kg Liarozole	Plasma	1.4 ± 0.1 ng/mL	-
20 mg/kg Liarozole	Plasma	2.9 ± 0.1 ng/mL	-
Vehicle	Vagina	1.1 ± 0.1 ng/200mg tissue	-
5 mg/kg Liarozole	Vagina	2.2 ± 0.2 ng/200mg tissue	2.0
20 mg/kg Liarozole	Vagina	2.6 ± 0.2 ng/200mg tissue	2.4

Table 4: Inhibitory Effect of Liarozole on Retinoic Acid Metabolism in Rat and Hamster Tissues (In Vitro)

Tissue Homogenate/Microsomes	Substrate	IC₅₀ of Liarozole	Reference
Rat Liver Homogenates	Retinoic Acid	0.14 µM
Dunning R3327G Prostate Tumor Homogenates	Retinoic Acid	0.26 µM
Hamster Liver Microsomes	4-oxo-ATRA	1.3 µM
Hamster Liver Microsomes	All-trans-Retinoic Acid	2.2 µM

Experimental Protocols

Protocol 1: Extraction of Retinoic Acid from Tissue Samples

This protocol provides a general procedure for the extraction of retinoic acid from tissue samples. It is crucial to perform all steps under yellow light or in the dark to prevent the degradation of light-sensitive retinoids.

Materials:

• Tissue sample (e.g., skin, liver, tumor)

• Ice-cold Phosphate-Buffered Saline (PBS), pH 7.4

• Homogenizer (e.g., rotor-stator or bead beater)

• Ice-cold protein precipitation solvent: Acetonitrile (B52724) or Methanol (B129727)

• Centrifuge capable of 15,000 x g at 4°C

• Solid-Phase Extraction (SPE) cartridges (e.g., C18) (Optional but recommended)

• SPE manifold

• Nitrogen evaporator or centrifugal vacuum concentrator

• Reconstitution solvent (initial mobile phase)

• Vortex mixer

• 0.22 µm syringe filters

• Internal standard (e.g., retinyl acetate)

Procedure:

• Homogenization:

  • Accurately weigh the frozen tissue sample (typically 50-200 mg).

  • Add 4 volumes of ice-cold PBS (e.g., 400 µL for 100 mg of tissue).

  • Add an internal standard to account for extraction efficiency.

  • Homogenize the tissue on ice until a uniform suspension is achieved.

• Protein Precipitation:

  • To the tissue homogenate, add 3 volumes of ice-cold acetonitrile or methanol.

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge at 15,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant.

• Solid-Phase Extraction (SPE) (Optional):

  • Condition a C18 SPE cartridge according to the manufacturer's instructions (typically with methanol followed by water).

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with a weak solvent to remove polar impurities.

  • Elute retinoic acid with a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution:

  • Evaporate the eluate or the supernatant from step 2 to dryness under a gentle stream of nitrogen or using a centrifugal vacuum concentrator.

  • Reconstitute the dried extract in a small, precise volume of the initial mobile phase (e.g., 100-200 µL).

  • Vortex for 30 seconds to ensure complete dissolution.

• Final Filtration:

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

Protocol 2: HPLC Analysis of Retinoic Acid

The following are suggested starting conditions for HPLC analysis. Method optimization and validation are required for specific applications.

Method A: HPLC with UV Detection

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: An isocratic or gradient mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., water with 0.1% formic or acetic acid). A common mobile phase is a mixture of n-hexane, 2-propanol, and acetic acid for normal-phase HPLC.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20-100 µL.

• Detection Wavelength: 340-350 nm for all-trans-retinoic acid.

• Quantification: Based on a standard curve prepared with known concentrations of retinoic acid standards.

Method B: HPLC with Mass Spectrometry (LC-MS/MS) Detection

For higher sensitivity and specificity, LC-MS/MS is the preferred method.

• LC System: A high-performance liquid chromatography system.

• Mass Spectrometer: A tandem mass spectrometer with an appropriate ionization source (e.g., Electrospray Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI).

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.7 µm).

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid.

• Flow Rate: 0.5 - 1.0 mL/min.

• Injection Volume: 10 µL.

• Ionization Mode: Negative ESI is often used for retinoic acid.

• MRM Transitions: Specific precursor-to-product ion transitions for retinoic acid and the internal standard must be determined and optimized.

The provided application notes and protocols offer a comprehensive guide for the quantitative analysis of retinoic acid levels following Liarozole treatment. The inhibition of retinoic acid metabolism by Liarozole leads to a significant increase in its endogenous concentrations, which can be reliably measured using HPLC with either UV or MS/MS detection. The detailed protocols for sample preparation and analysis will enable researchers to accurately assess the pharmacodynamic effects of Liarozole and similar retinoic acid metabolism blocking agents.

References

• 1. benchchem.com [benchchem.com]
• 2. Inhibition of the metabolism of endogenous retinoic acid as treatment for severe psoriasis: an open study with oral liarozole - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for Oral Administration of Liarozole in Rodents: Application Notes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the oral administration of Liarozole to rodents. Liarozole is a potent inhibitor of the cytochrome P450 enzyme CYP26, which is responsible for the metabolism of retinoic acid (RA).[1] By blocking this enzyme, Liarozole increases endogenous levels of retinoic acid, making it a valuable tool for studying the roles of RA in various physiological and pathological processes.[1][2][3]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies involving the oral administration of Liarozole to rodents.

Table 1: Dose-Response of Liarozole on Plasma Retinoic Acid Levels in Rats [4]

Oral Dose of Liarozole (mg/kg)	Mean Plasma All-trans-Retinoic Acid (ng/mL) ± SEM
Vehicle Control	< 0.5
5	1.4 ± 0.1
20	2.9 ± 0.1

Table 2: Effects of Liarozole on Retinoic Acid Concentrations in Rat Vagina

Liarozole Dose (mg/kg, p.o. for 3 days)	Change in RA Concentration (ng/200mg tissue)
5	2.2 ± 0.2 (from 1.1 ± 0.1)
20	2.6 ± 0.2 (from 1.1 ± 0.1)

Experimental Protocols

Protocol 1: Preparation of Liarozole Dosing Solution for Oral Gavage

This protocol describes the preparation of a Liarozole suspension suitable for oral gavage in rodents.

Materials:

• Liarozole powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Sterile water

• Vortex mixer

• Sterile tubes

Procedure:

• Vehicle Preparation: Prepare the vehicle by mixing PEG300 and sterile water. The final concentration of DMSO in the total volume should be kept low.

• Dissolve Liarozole: Weigh the required amount of Liarozole powder. In a separate sterile tube, dissolve the Liarozole powder in the necessary volume of DMSO. Gentle warming or sonication can be used to aid dissolution.

• Prepare Final Dosing Solution: Slowly add the Liarozole-DMSO solution to the prepared vehicle while vortexing. Continue to vortex until a homogenous suspension is formed. It is recommended to prepare the dosing solution fresh on the day of the experiment.

• Alternative Vehicle: For lower doses, a vehicle of 10% DMSO and 90% Corn Oil can be used. Another common vehicle is 0.5% methylcellulose (B11928114) in sterile water.

Protocol 2: Oral Gavage Administration in Mice and Rats

This protocol is a general guideline and should be performed by trained personnel in accordance with institutional animal care and use committee (IACUC) regulations.

Materials:

• Prepared Liarozole dosing solution

• Appropriately sized gavage needles (18-20 gauge for mice, 16-18 gauge for rats, with a ball tip)

• Syringes

• Animal scale

Procedure:

• Animal Preparation: Weigh the animal to determine the precise volume of the dosing solution to be administered. The typical gavage volume should not exceed 10 mL/kg of body weight. For a 20g mouse, the maximum volume is typically 0.2 mL.

• Restraint:

  • Mice: Firmly restrain the mouse by scruffing the skin on its back and neck to immobilize the head. The mouse's body should be held in a vertical position.

  • Rats: Hold the animal firmly around the thoracic region.

• Gavage Needle Insertion:

  • Measure the appropriate length for gavage needle insertion by holding the needle alongside the animal, with the tip at the corner of the mouth and the end at the last rib. Mark this length on the needle.

  • Gently insert the ball-tipped gavage needle into the diastema (the gap between the incisors and molars).

  • Advance the needle along the roof of the mouth towards the back of the throat. The animal should swallow the needle as it is gently advanced. Do not force the needle. If resistance is met, withdraw and re-attempt.

• Administration: Once the needle is in the esophagus (to the pre-measured depth), slowly administer the Liarozole suspension from the syringe.

• Post-Administration:

  • After administration, gently remove the needle in a single, smooth motion.

  • Return the animal to its cage and monitor for any signs of distress, such as difficulty breathing or lethargy, for at least 15-30 minutes.

Visualizations

Signaling Pathway of Liarozole

Caption: Liarozole inhibits CYP26A1, blocking retinoic acid metabolism.

Experimental Workflow for Oral Administration of Liarozole

Caption: Workflow for oral gavage of Liarozole in rodents.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Testing Liarozole Efficacy Using Cell Proliferation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liarozole (B1683768) is an imidazole-based compound that functions as a potent inhibitor of the cytochrome P450 enzyme system, specifically the CYP26 family of enzymes responsible for the catabolism of all-trans retinoic acid (atRA).[1] By blocking the degradation of atRA, Liarozole effectively increases its intracellular concentrations.[1] This elevation in endogenous atRA enhances its natural effects on gene expression, which play a crucial role in cellular differentiation, proliferation, and apoptosis.[1] These characteristics make Liarozole a compound of significant interest for therapeutic applications, particularly in oncology and dermatology.[2][3]

These application notes provide detailed protocols for assessing the efficacy of Liarozole in modulating cell proliferation using three standard assays: the MTT assay, the BrdU incorporation assay, and Ki-67 immunofluorescence staining.

Mechanism of Action: Liarozole and Retinoic Acid Signaling

Liarozole's primary mechanism of action is the inhibition of CYP26 enzymes, which hydroxylate and thereby inactivate atRA. This inhibition leads to an accumulation of endogenous atRA within the cell. Elevated atRA levels enhance the transcription of genes involved in cell cycle arrest, differentiation, and apoptosis.

Liarozole's Mechanism of Action

Data Presentation: Efficacy of Liarozole in Cancer Cell Lines

The following tables summarize the quantitative effects of Liarozole on the proliferation of various cancer cell lines.

Table 1: Antiproliferative Effects of Liarozole in Combination with All-Trans-Retinoic Acid (ATRA) in Breast Cancer Cells

Cell Line	Treatment	Concentration	Growth Inhibition
MCF-7	ATRA alone	2 x 10⁻⁸ M	50%
MCF-7	Liarozole alone	10⁻⁵ M	35%
MCF-7	ATRA (10⁻⁸ M) + Liarozole (10⁻⁶ M)	-	> Inhibition by ATRA (10⁻⁷ M) alone

Table 2: Effects of Liarozole on Prostate Cancer Cells

Cell Line	Treatment	Effect
DU 145	Liarozole + 1α,25-dihydroxyvitamin D3	Synergistic growth inhibition
DU 145	Liarozole + Retinoids	Amplifies retinoid-induced apoptosis
PC-3ML-B2	Liarozole fumarate	Reduced tumor growth and metastasis

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity. Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.

MTT Assay Experimental Workflow

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Liarozole

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS solution)

• 96-well plates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Prepare serial dilutions of Liarozole in culture medium.

• Remove the medium from the wells and add 100 µL of the Liarozole dilutions. Include untreated control wells.

• Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the Liarozole concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

BrdU (5-bromo-2'-deoxyuridine) Incorporation Assay

This assay identifies proliferating cells by detecting the incorporation of the thymidine (B127349) analog BrdU into newly synthesized DNA during the S phase of the cell cycle.

BrdU Assay Experimental Workflow

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Liarozole

• BrdU labeling solution (10 µM)

• Fixation solution (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• DNA denaturation solution (e.g., 2N HCl)

• Neutralization buffer (e.g., 0.1 M sodium borate)

• Primary antibody against BrdU

• Fluorescently labeled secondary antibody

• Nuclear counterstain (e.g., DAPI)

• Fluorescence microscope or flow cytometer

Protocol:

• Seed and treat cells with Liarozole as described in the MTT assay protocol.

• Add BrdU labeling solution to the culture medium and incubate for 1-24 hours, depending on the cell line's proliferation rate.

• Wash the cells with PBS.

• Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Wash with PBS and permeabilize with 0.1% Triton X-100 for 20 minutes.

• Incubate with 2N HCl for 10-30 minutes at room temperature to denature the DNA.

• Neutralize with 0.1 M sodium borate (B1201080) buffer for 5-12 minutes.

• Block non-specific binding with a blocking solution (e.g., 1% BSA in PBS) for 30-60 minutes.

• Incubate with the anti-BrdU primary antibody overnight at 4°C.

• Wash with PBS and incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Counterstain the nuclei with DAPI.

• Visualize and quantify the percentage of BrdU-positive cells using a fluorescence microscope or flow cytometer.

Ki-67 Immunofluorescence Staining

Ki-67 is a nuclear protein associated with cell proliferation. It is present during all active phases of the cell cycle (G₁, S, G₂, and mitosis) but is absent in resting cells (G₀).

Ki-67 Staining Experimental Workflow

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Liarozole

• Fixation solution (e.g., 4% paraformaldehyde or cold 70% ethanol)

• Permeabilization buffer (e.g., 0.3% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody against Ki-67

• Fluorescently labeled secondary antibody

• Nuclear counterstain (e.g., DAPI)

• Fluorescence microscope or flow cytometer

Protocol:

• Seed and treat cells with Liarozole as previously described.

• Fix the cells with either 4% paraformaldehyde for 15 minutes at room temperature or with cold 70% ethanol (B145695) for 1 hour at -20°C.

• Wash with PBS and permeabilize with 0.3% Triton X-100 in PBS for 10-15 minutes.

• Block non-specific binding with 5% BSA in PBS for 1 hour.

• Incubate with the anti-Ki-67 primary antibody overnight at 4°C.

• Wash with PBS and incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Counterstain the nuclei with DAPI.

• Quantify the percentage of Ki-67-positive cells using a fluorescence microscope or flow cytometer.

Conclusion

The assays described provide robust and reproducible methods for quantifying the effects of Liarozole on cell proliferation. By understanding its mechanism of action and applying these detailed protocols, researchers can effectively evaluate the therapeutic potential of Liarozole in various cancer models. Careful optimization of cell seeding densities, drug concentrations, and incubation times is recommended for each specific cell line and experimental condition.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Oral liarozole in the treatment of palmoplantar pustular psoriasis: a randomized, double-blind, placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]

Measuring Liarozole's Impact on Gene Expression in Cancer Cells: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liarozole is an imidazole-based compound that functions as a potent inhibitor of cytochrome P450 enzymes, particularly CYP26A1. This enzyme is a key component in the catabolism of all-trans-retinoic acid (atRA), a biologically active metabolite of vitamin A that plays a crucial role in regulating cell proliferation, differentiation, and apoptosis. By inhibiting CYP26A1, Liarozole effectively increases the intracellular concentration of atRA, thereby enhancing its downstream signaling effects. This "retinoid-sparing" mechanism of action has positioned Liarozole as a compound of interest in oncology, particularly for its potential to modulate gene expression programs that can suppress cancer cell growth and survival.

These application notes provide a comprehensive overview of the methodologies used to measure the impact of Liarozole on gene expression in cancer cells. Detailed protocols for cell culture and treatment, RNA extraction, and gene expression analysis via Reverse Transcription-Quantitative Polymerase Chain Reaction (RT-qPCR) are provided, along with data presentation guidelines and visualizations of the underlying molecular pathways.

Mechanism of Action: Liarozole and the Retinoic Acid Signaling Pathway

Liarozole's primary molecular target is the CYP26 family of enzymes, which are responsible for the hydroxylation and subsequent inactivation of atRA. By inhibiting these enzymes, Liarozole leads to an accumulation of endogenous atRA within the cell. This elevated atRA then binds to and activates retinoic acid receptors (RARs) and retinoid X receptors (RXRs), which are ligand-dependent transcription factors. Upon activation, these receptors form heterodimers (RAR/RXR) that bind to specific DNA sequences known as retinoic acid response elements (RAREs) in the promoter regions of target genes, thereby modulating their transcription.

The downstream effects of enhanced atRA signaling are cell-type specific but generally involve the regulation of genes associated with cell cycle arrest, cellular differentiation, and apoptosis. For instance, in some cancer cell lines, Liarozole has been shown to potentiate the pro-apoptotic effects of retinoic acid.

Application Notes and Protocols for Liarozole Treatment in Androgen-Dependent and -Independent Prostate Cancer Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Liarozole (B1683768) in preclinical prostate cancer research. Liarozole is an imidazole-based compound that functions as a retinoic acid metabolism-blocking agent (RAMBA). Its primary mechanism of action is the inhibition of cytochrome P450 enzymes, particularly CYP26A1, which are responsible for the catabolism of all-trans-retinoic acid (ATRA)[1]. By blocking ATRA breakdown, Liarozole increases intracellular retinoic acid levels, leading to the modulation of gene expression that can induce cell differentiation, inhibit proliferation, and promote apoptosis[1][2].

This document summarizes key quantitative data from in vitro and in vivo studies, provides detailed experimental protocols for relevant assays, and includes visualizations of the core signaling pathways and experimental workflows.

Data Presentation: Efficacy of Liarozole

The following tables summarize the quantitative data on the efficacy of Liarozole in various prostate cancer models.

Table 1: In Vitro Efficacy of Liarozole in Prostate Cancer Cell Lines

Cell Line	Androgen Status	Treatment	Concentration	Effect	Citation
DU145	Independent	Liarozole + 1α,25-(OH)₂D₃	1 µM Liarozole + 10 nM 1α,25-(OH)₂D₃	~65% growth inhibition after 4 days	[3]
DU145	Independent	Retinoic Acid	Not Specified	18% growth inhibition	[2]
DU145	Independent	Liarozole	Not Specified	Modest effect on cell growth alone	[2]
DU145, LNCaP	Independent, Dependent	Liarozole	Not Specified	No direct cytostatic properties observed	[4][5]
PC-3ML-B2	Independent	Liarozole	Not Specified	Inhibited cell invasion of Matrigel and secretion of type IV collagenase	[6]

Table 2: In Vivo Efficacy of Liarozole in Prostate Cancer Animal Models

Animal Model	Tumor Type	Treatment	Dosage & Administration	Effect	Citation
Dunning R3327-H Rat	Androgen-Dependent	Liarozole	100 mg/kg/day (in diet)	60% median tumor volume decrease	[7][8]
Dunning R3327-G Rat	Androgen-Dependent	Liarozole	40 mg/kg (oral gavage, twice daily)	82% median tumor volume decrease (comparable to castration at 92%)	[7][8]
Dunning MatLu Rat	Androgen-Independent	Liarozole	Not Specified	Reduced tumor growth	[4][5]
Dunning PIF-1 Rat	Androgen-Independent	Liarozole	100 mg/kg/day (in diet)	60% median tumor volume decrease	[7][8]
Dunning AT-6 Rat	Androgen-Independent	Liarozole	100 mg/kg/day (in diet)	73% median tumor volume decrease	[7][8]
Dunning AT-6 sq (B12106431) Rat	Androgen-Independent	Liarozole	60 mg/kg (oral gavage, twice daily)	90% median tumor volume decrease	[7][8]
SCID Mice with PC-3ML-B2 cells	Androgen-Independent	Liarozole	Not Specified	Reduced subcutaneous tumor growth and bone metastasis	[6]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: In Vitro Cell Proliferation (MTS/MTT Assay)

This protocol is for assessing the effect of Liarozole on the proliferation of prostate cancer cells, such as DU145.

Materials:

• Prostate cancer cell line (e.g., DU145)

• Complete culture medium (e.g., RPMI 1640 with 5% FBS)

• 96-well tissue culture plates

• Liarozole

• 1α,25-dihydroxyvitamin D₃ (1,25-(OH)₂D₃) (for synergy studies)

• MTS reagent (e.g., CellTiter 96 AQueous One Solution) or MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO) for MTT assay

• Microplate reader

Procedure:

• Cell Seeding:

  • Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Treatment:

  • Prepare serial dilutions of Liarozole, 1,25-(OH)₂D₃, or a combination of both in culture medium.

  • Remove the existing medium and add 100 µL of the drug-containing medium to the respective wells. Include vehicle-only wells as a control.

• Incubation:

  • Incubate the plate for the desired treatment duration (e.g., 2, 4, or 6 days).

• MTS/MTT Addition:

  • For MTS: Add 20 µL of MTS reagent to each well. Incubate for 1-4 hours at 37°C.

  • For MTT: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C. Then, remove the medium and add 100 µL of a solubilization solution to dissolve the formazan (B1609692) crystals.

• Data Acquisition:

  • Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS, 570 nm for MTT) using a microplate reader.

• Analysis:

  • Calculate the percentage of growth inhibition relative to the vehicle control.

Protocol 2: Apoptosis (TUNEL) Assay

This protocol is for detecting DNA fragmentation associated with apoptosis in Liarozole-treated cells.

Materials:

• Prostate cancer cells (e.g., DU145)

• Glass coverslips

• Liarozole and/or Retinoic Acid

• 4% Paraformaldehyde

• Permeabilization solution (0.1% Triton X-100 in sodium citrate)

• TUNEL reaction mixture (containing TdT and fluorescently-labeled dUTP, from a commercial kit)

• DAPI or other nuclear counterstain

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment:

  • Grow cells on glass coverslips in a culture dish.

  • Treat cells with Liarozole, Retinoic Acid, or a combination for the desired time.

• Fixation and Permeabilization:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with 0.1% Triton X-100 in sodium citrate (B86180) solution.

• Labeling Reaction:

  • Incubate the cells with the TUNEL reaction mixture according to the manufacturer's protocol.

• Counterstaining:

  • Stain the cell nuclei with DAPI.

• Microscopy and Analysis:

  • Mount the coverslips onto microscope slides.

  • Visualize using a fluorescence microscope.

  • Quantify the percentage of TUNEL-positive (apoptotic) cells by counting the number of fluorescently labeled nuclei relative to the total number of DAPI-stained nuclei.

Protocol 3: In Vitro Cell Invasion (Matrigel Boyden Chamber Assay)

This protocol assesses the effect of Liarozole on the invasive potential of prostate cancer cells like PC-3ML-B2.

Materials:

• Prostate cancer cell line (e.g., PC-3ML-B2)

• Boyden chambers (transwell inserts, e.g., 8.0 µm pore size)

• Matrigel

• Serum-free culture medium

• Culture medium with chemoattractant (e.g., 10% FBS)

• Cotton swabs

• Methanol for fixation

• Staining solution (e.g., 0.1% Crystal Violet)

• Microscope

Procedure:

• Coating of Inserts:

  • Thaw Matrigel on ice.

  • Dilute Matrigel with cold serum-free medium and coat the upper surface of the transwell inserts.

  • Incubate at 37°C for at least 1 hour to allow the Matrigel to solidify.

• Cell Seeding:

  • Harvest cells and resuspend them in serum-free medium.

  • Seed the cells (e.g., 2.5 - 5 x 10⁴ cells) in the upper chamber of the coated inserts.

• Incubation:

  • Add medium containing a chemoattractant to the lower chamber.

  • Incubate at 37°C in a 5% CO₂ incubator for 24-48 hours.

• Removal of Non-invasive Cells:

  • Carefully remove the non-invaded cells from the upper surface of the insert using a cotton swab.

• Fixation and Staining:

  • Fix the invaded cells on the lower surface of the insert with methanol.

  • Stain the cells with Crystal Violet.

• Quantification:

  • Wash the inserts to remove excess stain and allow them to air dry.

  • Count the number of invaded cells in several random fields under a microscope.

Protocol 4: In Vivo Dunning Rat Prostate Cancer Model

This protocol provides a general guideline for evaluating Liarozole in the Dunning rat models. Specifics may need to be optimized.

Materials:

• Copenhagen or other suitable rat strain

• Dunning prostate carcinoma sublines (e.g., R3327-H, R3327-G, MatLu)

• Liarozole

• Vehicle for administration (e.g., for oral gavage)

• Calipers for tumor measurement

Procedure:

• Tumor Implantation:

  • Propagate the Dunning tumor sublines in vivo or in vitro.

  • Implant tumor fragments or a cell suspension subcutaneously into the flank of the rats.

• Treatment:

  • Once tumors are established and have reached a palpable size, randomize the animals into treatment and control groups.

  • Administer Liarozole via the chosen route:

    • Dietary admixture: Incorporate Liarozole into the rodent chow at a specified concentration (e.g., 120 mg per 100 g of food to achieve ~100 mg/kg/day).

    • Oral gavage: Prepare a suspension of Liarozole in a suitable vehicle and administer it orally (e.g., 40-60 mg/kg, twice daily).

• Monitoring:

  • Measure tumor dimensions with calipers twice weekly and calculate tumor volume (e.g., using the formula: (Length x Width²)/2).

  • Monitor the body weight and overall health of the animals.

• Endpoint:

  • Continue the treatment for the planned duration.

  • At the end of the study, euthanize the animals and excise the tumors for further analysis (e.g., weight, histology, molecular analysis).

Mandatory Visualizations

Signaling Pathway Diagrams

Caption: Liarozole inhibits CYP26A1, increasing intracellular retinoic acid levels.

Caption: Liarozole enhances Vitamin D3 signaling by inhibiting its catabolism.

Experimental Workflow Diagrams

Caption: Workflow for in vitro cell proliferation analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Therapeutic Potential of the Inhibition of the Retinoic Acid Hydroxylases CYP26A1 and CYP26B1 by Xenobiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Liarozole--a novel treatment approach for advanced prostate cancer: results of a large randomized trial versus cyproterone acetate. Liarozole Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Liarozole, an inhibitor of retinoic acid metabolism, exerts retinoid-mimetic effects in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Experimental studies with liarozole (R 75,251): an antitumoral agent which inhibits retinoic acid breakdown - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Liarozole inhibits human epidermal retinoic acid 4-hydroxylase activity and differentially augments human skin responses to retinoic acid and retinol in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of liarozole, a new antitumoral compound, on retinoic acid-induced inhibition of cell growth and on retinoic acid metabolism in MCF-7 human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Liarozole Dosage for In Vivo Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing liarozole (B1683768) dosage for in vivo animal studies. This resource includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data summaries to facilitate successful and reproducible experiments.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during in vivo experiments with liarozole.

Issue	Possible Cause(s)	Troubleshooting Steps
Lack of Efficacy (No observable phenotype or change in biomarkers)	1. Suboptimal Dosage: The administered dose may be too low to achieve the desired biological effect in the specific animal model or disease state. 2. Ineffective Route of Administration: The chosen route (e.g., oral) may result in poor bioavailability. 3. Formulation Issues: Liarozole may not be properly dissolved or suspended in the vehicle, leading to inaccurate dosing. 4. Low Endogenous Retinoic Acid (RA): The therapeutic effect of liarozole is dependent on the presence of endogenous RA.[1] 5. Rapid Metabolism: The animal model may exhibit rapid metabolism of liarozole.	1. Conduct a Dose-Response Study: Perform a pilot study with a range of doses (e.g., 5, 10, 20, 40 mg/kg for oral administration in rodents) to determine the optimal dose.[2][3] 2. Consider Alternative Routes: If oral administration is ineffective, explore other routes such as topical application for skin-related studies.[4] 3. Optimize Formulation: Ensure liarozole is fully dissolved or forms a homogenous suspension. For oral gavage, vehicles such as 0.5% methylcellulose (B11928114) or corn oil can be used.[4] For challenging formulations, solubilizing agents like 2-hydroxypropyl-β-cyclodextrin (HPβCD) may be necessary. Always prepare fresh formulations. 4. Measure Endogenous RA Levels: If possible, measure baseline RA levels in the target tissue to ensure they are sufficient for liarozole to exert its effect. 5. Assess Pharmacokinetics: If resources permit, conduct a preliminary pharmacokinetic study to determine the half-life of liarozole in your model.
Unexpected Toxicity or Adverse Effects	1. Dose is Too High: The administered dose exceeds the maximum tolerated dose (MTD) for the specific animal strain, age, or sex. 2. Retinoid-Mimetic Side Effects: Liarozole increases endogenous retinoic acid, which can lead to signs of hypervitaminosis A. Common side effects include skin erythema, dryness, scaling, alopecia, and cheilitis. 3. Vehicle Toxicity: The vehicle used for formulation may be causing adverse effects.	1. Determine the MTD: Conduct an MTD study to identify the highest dose that does not cause significant toxicity. Start with a dose-ranging study using a small number of animals. 2. Monitor for Retinoid-Like Effects: Implement a scoring system to monitor for skin and mucous membrane irritation. If severe side effects are observed, reduce the dose or temporarily halt treatment. Provide supportive care, such as softened food for cheilitis. 3. Include a Vehicle-Only Control Group: Always include a control group that receives only the vehicle to distinguish between vehicle-related and compound-related toxicity.
Inconsistent Results Between Animals	1. Inaccurate Dosing: Variability in the preparation of the dosing solution or in the administration technique. 2. Animal-to-Animal Variation: Biological differences between individual animals. 3. Gavage-Related Stress: Improper oral gavage technique can cause stress, affecting experimental outcomes.	1. Standardize Procedures: Ensure consistent preparation of the liarozole formulation and accurate administration volume based on individual animal body weight. Ensure the formulation is homogenous before each administration. 2. Increase Sample Size: A larger number of animals per group can help to mitigate the impact of individual variability. 3. Proper Gavage Technique: Ensure all personnel are properly trained in oral gavage to minimize stress and prevent injury. The gavage needle should be measured to the correct length (from the nose to the last rib) to avoid stomach perforation.
Formulation Precipitation	1. Poor Solubility: Liarozole has low aqueous solubility. 2. Temperature Shock: Adding a cold stock solution to warmer media or vehicle.	1. Use a Solubilizing Agent: For in vitro studies that may translate to in vivo formulations, dissolving liarozole in DMSO first and then serially diluting in the final vehicle can prevent precipitation. For in vivo use, vehicles like HPβCD can improve solubility. 2. Pre-warm Solutions: Warm the vehicle to the administration temperature before adding the liarozole stock.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of liarozole?

A1: Liarozole is a retinoic acid metabolism-blocking agent (RAMBA). Its primary mechanism of action is the inhibition of the cytochrome P450 enzyme CYP26A1, which is responsible for the breakdown of all-trans-retinoic acid (atRA). By blocking this enzyme, liarozole increases the endogenous levels of atRA in tissues, leading to an amplification of retinoid signaling pathways.

Q2: What is a typical starting dose for liarozole in mice and rats?

A2: For oral administration in rats, doses of 5 mg/kg and 20 mg/kg have been shown to increase plasma retinoic acid levels. In a mouse prostate cancer model using SCID mice, a dose of 40 mg/kg administered orally has been used. For topical application, a 3% formulation has been used in human studies, which can be a starting point for animal skin models. It is crucial to perform a dose-ranging study to determine the optimal dose for your specific model and experimental goals.

Q3: How should I prepare an oral formulation of liarozole?

A3: For oral gavage, liarozole can be suspended in vehicles like 0.5% methylcellulose in sterile water or corn oil. To prepare a suspension, accurately weigh the required amount of liarozole and suspend it in the chosen vehicle to the desired concentration. Ensure the solution is homogenous before each administration, for instance by vortexing. For compounds with solubility challenges, using a vehicle like a 20% (w/v) solution of hydroxypropyl-β-cyclodextrin (HPβCD) in sterile water can be effective.

Q4: What are the common side effects of liarozole in animal models?

A4: The most common side effects are related to its mechanism of action and mimic hypervitaminosis A. These are often mucocutaneous and can include redness (erythema), dryness, scaling, itching (pruritus) of the skin, and hair loss (alopecia). Inflammation of the lips (cheilitis) and dry mouth can also be observed. At higher doses, systemic effects such as bone and joint pain or neurological distress may occur.

Q5: How can I monitor for toxicity during my study?

A5: Daily clinical observations are essential. Monitor for changes in posture, activity level, grooming, and any signs of skin irritation. Record body weight daily, as a sustained weight loss of over 15% is a common sign of toxicity. Food and water intake should also be monitored. It is advisable to create a scoring system to objectively assess any observed side effects.

Q6: What is a Maximum Tolerated Dose (MTD) study and why is it important?

A6: An MTD study is a preliminary experiment to determine the highest dose of a drug that can be administered without causing unacceptable toxicity or mortality. This is a critical step before initiating a large-scale efficacy study. Typically, an MTD study involves a small number of animals per group and several escalating dose levels. The MTD is then used as the highest dose in the main experiment.

Data Presentation

Table 1: Summary of In Vivo Oral Dosages and Effects of Liarozole

Animal Model	Dosage	Administration Route	Duration	Key Findings	Reference(s)
Rat	5 mg/kg	Oral (p.o.)	Single dose	Increased plasma retinoic acid to 1.4 ± 0.1 ng/mL from <0.5 ng/mL.
Rat	20 mg/kg	Oral (p.o.)	Single dose	Increased plasma retinoic acid to 2.9 ± 0.1 ng/mL from <0.5 ng/mL.
Ovariectomized Rat	5-20 mg/kg	Oral (p.o.)	3 days	Reversed vaginal keratinization and doubled retinoic acid concentration in vaginal tissue.
Rat	40 mg/kg	Oral (p.o.)	Pretreatment	Prolonged the plasma half-life of 4-keto-all-trans-retinoic acid from 7 to 12 minutes.
SCID Mice (Prostate Cancer Xenograft)	40 mg/kg	Oral (p.o.)	21 days	Reduced tumor growth and survival.

Experimental Protocols

Protocol 1: Oral Administration of Liarozole in Rodents by Gavage

This protocol outlines the procedure for single or repeated oral administration of liarozole to rodents.

Materials:

• Liarozole powder

• Vehicle (e.g., 0.5% methylcellulose in sterile water, corn oil, or 20% HPβCD in sterile water)

• Gavage needles (18-20 gauge for mice, 16-18 gauge for rats, with a ball tip)

• Syringes (appropriate volume for dosing)

• Animal scale

Procedure:

• Preparation of Dosing Solution:

  • Accurately weigh the required amount of liarozole.

  • Prepare the chosen vehicle. For suspensions like methylcellulose, it may be necessary to sprinkle the powder into warm water while stirring and then cool to allow for complete dissolution.

  • Suspend or dissolve the liarozole in the vehicle to the desired final concentration.

  • Ensure the solution is homogenous before each administration by vortexing.

• Animal Handling and Dosing:

  • Weigh the animal to determine the correct dosing volume (typically 5-10 mL/kg for mice and rats).

  • Gently restrain the animal. For mice, scruff the back of the neck. For rats, hold the animal firmly around the thoracic region.

  • Measure the length of the gavage needle from the tip of the animal's nose to the last rib to ensure proper insertion depth.

  • Insert the gavage needle into the diastema (the gap between the incisors and molars) and gently advance it along the upper palate towards the esophagus. The animal should swallow the tube. Do not force the needle.

  • Once the needle is in place, slowly administer the liarozole solution.

  • Gently remove the gavage needle.

  • Return the animal to its cage and monitor for any signs of distress.

Protocol 2: Topical Administration of Liarozole in Rodent Skin Models

This protocol is for applying liarozole to the skin to study its local effects.

Materials:

• Liarozole powder

• Vehicle/Formulation base (e.g., 20% HPβCD in an aqueous solution, or a cream base)

• Topical applicator (e.g., syringe without a needle, cotton swab)

• Clippers for hair removal

• Anesthesia (if required for animal restraint)

Procedure:

• Preparation of Topical Formulation:

  • Dissolve liarozole in the chosen vehicle to the desired concentration (e.g., 3%). Sonication or gentle heating may be required for complete dissolution in some vehicles.

  • Ensure the final formulation is homogenous.

• Animal Preparation:

  • Anesthetize the animal if necessary to ensure it remains immobile.

  • Carefully clip the hair from the intended application site on the animal's back. Avoid abrading the skin.

  • Gently clean the application site with a sterile saline wipe and allow it to dry completely.

• Application:

  • Apply a measured amount of the liarozole formulation evenly to the prepared skin area.

  • If necessary, an occlusive dressing can be applied to prevent the animal from removing the formulation, although this may also enhance penetration.

  • House animals individually to prevent them from licking the application sites of their cage mates.

• Post-Application Monitoring:

  • Monitor the application site for any signs of irritation, such as erythema or edema.

  • At the end of the study, skin samples can be collected for further analysis.

Mandatory Visualization

Signaling Pathway of Liarozole's Mechanism of Action

Caption: Liarozole inhibits CYP26A1, increasing atRA levels and enhancing retinoid signaling.

Experimental Workflow for Oral Liarozole Study

Caption: Workflow for a typical in vivo oral liarozole study in rodents.

Troubleshooting Logic for Liarozole Experiments

Caption: Decision tree for troubleshooting common issues in liarozole experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Liarozole, an inhibitor of retinoic acid metabolism, exerts retinoid-mimetic effects in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Overcoming Liarozole precipitation in cell culture media

Technical Support Center: Liarozole

This guide provides troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals working with Liarozole, focusing on how to overcome its precipitation in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is Liarozole and what is its mechanism of action?

A1: Liarozole is an imidazole-based compound that acts as a retinoic acid metabolism-blocking agent (RAMBA).[1] Its primary function is to inhibit the cytochrome P450 enzyme, CYP26, which is responsible for the breakdown of all-trans-retinoic acid (ATRA).[1][2] By blocking this metabolic pathway, Liarozole increases the intracellular levels of endogenous ATRA.[2] This rise in ATRA enhances the activation of retinoic acid receptors (RARs) and retinoid X receptors (RXRs), which then regulate the transcription of genes involved in critical cellular processes like proliferation and differentiation.[2][3][4]

Q2: What is the recommended solvent and storage procedure for Liarozole stock solutions?

A2: The highly recommended solvent for Liarozole is dimethyl sulfoxide (B87167) (DMSO).[2] It is advisable to prepare a high-concentration stock solution, for example, 10 mM, in anhydrous, high-purity DMSO.[1] To prevent degradation from multiple freeze-thaw cycles, the stock solution should be divided into smaller, single-use aliquots.[1] These aliquots should be stored protected from light; short-term storage (up to 1 month) is suitable at -20°C, while long-term storage (up to 6 months) requires -80°C.[1]

Q3: Why does my Liarozole precipitate when I add it to cell culture media?

A3: Liarozole precipitation in aqueous cell culture media is a common issue stemming from its low aqueous solubility. The problem often arises from a phenomenon known as "kinetic" solubility.[2] Liarozole is highly soluble in an organic solvent like DMSO, but when this concentrated stock is rapidly diluted into the aqueous environment of the cell culture medium, its solubility drastically decreases, causing it to crash out of solution.[2] Other contributing factors can include a high final concentration of Liarozole, a high final concentration of DMSO (which can also be toxic to cells), and temperature shock from mixing cold solutions with warm media.[2]

Q4: What is a typical effective concentration range for Liarozole in cell culture?

A4: The effective concentration of Liarozole can vary depending on the cell line and the specific experimental goals. However, a general effective range is between 0.01 µM and 10 µM.[2][4] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental setup.[1]

Troubleshooting Guide: Liarozole Precipitation

This guide will help you diagnose and solve issues with Liarozole precipitation during your experiments.

Problem: Liarozole stock solution is cloudy or contains particles.

• Possible Cause: Incomplete dissolution in DMSO.

• Solution: Ensure you are using a fresh, anhydrous grade of DMSO. Vortex the solution vigorously. If particles persist, sonicate the tube for 5-10 minutes in a water bath sonicator to aid dissolution.[2] Always visually inspect the solution to ensure it is completely clear before use.[2]

Problem: Precipitate forms immediately upon adding Liarozole stock to the cell culture medium.

This is the most common issue and can be addressed by refining your dilution technique.

• Possible Cause 1: Rapid Dilution & High Final Concentration. Adding a small volume of highly concentrated DMSO stock directly into a large volume of media is a primary cause of precipitation.

  • Solution: Perform Serial Dilutions. Instead of a direct dilution, prepare an intermediate dilution of Liarozole in a small volume of pre-warmed (37°C) cell culture medium.[2] Gently mix this intermediate solution, and then add it to the final volume of your culture media. This stepwise reduction in concentration helps keep the compound in solution.

• Possible Cause 2: Temperature Shock. Mixing a cold or room-temperature stock solution with 37°C media can cause the compound to precipitate.

  • Solution: Pre-warm Solutions. Gently warm both the cell culture medium and your Liarozole stock solution aliquot to 37°C before mixing.[2]

• Possible Cause 3: High Final DMSO Concentration. The final concentration of DMSO in the culture should be kept as low as possible, ideally below 0.1% and not exceeding 0.5%, to avoid both solvent-induced precipitation and cellular toxicity.[2]

  • Solution: Adjust Stock Concentration. If your final DMSO concentration is too high, consider preparing a more concentrated stock solution, which will allow you to add a smaller volume to your media. However, be mindful that a more concentrated stock can increase the risk of precipitation upon dilution, making the serial dilution technique even more critical.

dot graph TD { graph [rankdir="LR", labelloc="t", label="Troubleshooting Workflow for Liarozole Precipitation", fontsize=16, fontcolor="#202124", bgcolor="#F1F3F4", width=7.8, height=4.5]; node [style="filled", fontname="Arial"]; edge [fontname="Arial"];

} enddot Caption: Troubleshooting workflow for Liarozole precipitation.

Data & Protocols

Liarozole Solubility Data

Solvent	Reported Solubility	Molar Concentration (Approx.)	Notes
DMSO	55 mg/mL to >250 mg/mL[2]	>177 mM	Recommended solvent for stock solutions.
Water	Low / Insoluble	-	The dihydrochloride (B599025) salt form has higher water solubility.[1]
Ethanol	Soluble	-	Can be used, but DMSO is more common for cell culture stocks.

Experimental Protocol 1: Preparation of 10 mM Liarozole Stock Solution

Materials:

• Liarozole powder (MW: 308.77 g/mol )

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortexer and Water bath sonicator

Procedure:

• Weigh out 3.09 mg of Liarozole powder and transfer it to a sterile microcentrifuge tube.

• Add 1 mL of anhydrous DMSO to the tube.[2]

• Vortex the solution vigorously until the powder is completely dissolved.[2]

• If needed, place the tube in a water bath sonicator for 5-10 minutes to ensure full dissolution.[2]

• Visually confirm that the solution is clear and free of any particulates.

• Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile tubes.[2]

• Store aliquots protected from light at -20°C (short-term) or -80°C (long-term).[2]

Experimental Protocol 2: Diluting Liarozole into Cell Culture Media (Example: 1 µM Final Concentration)

Materials:

• 10 mM Liarozole stock solution in DMSO (from Protocol 1)

• Pre-warmed (37°C) complete cell culture medium

• Sterile microcentrifuge tubes

Procedure:

• Thaw a single aliquot of the 10 mM Liarozole stock solution at room temperature or in a 37°C water bath.[2]

• Prepare an Intermediate Dilution (100 µM): In a sterile microcentrifuge tube, add 1 µL of the 10 mM stock solution to 99 µL of pre-warmed complete cell culture medium. This creates a 1:100 dilution.[2]

• Mix the 100 µM intermediate solution gently by flicking the tube or pipetting up and down.

• Prepare the Final Dilution (1 µM): Add the required volume of the 100 µM intermediate solution to your cell culture vessel. For example, to achieve a final concentration of 1 µM in 10 mL of medium, add 100 µL of the 100 µM intermediate solution.

• Gently swirl the plate or flask to ensure the Liarozole is evenly distributed in the medium before returning it to the incubator.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Best Practices for Liarozole Stock Solutions in DMSO

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to preparing, storing, and troubleshooting liarozole (B1683768) stock solutions using dimethyl sulfoxide (B87167) (DMSO). Adherence to these best practices is crucial for ensuring experimental reproducibility and the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Liarozole for in vitro experiments?

A1: The recommended solvent for dissolving Liarozole is dimethyl sulfoxide (DMSO).[1] It is advisable to use a fresh, high-purity, anhydrous grade of DMSO to ensure optimal solubility.[1]

Q2: What is the maximum concentration of Liarozole that can be dissolved in DMSO?

A2: The solubility of Liarozole in DMSO is high, with reported concentrations ranging from 55 mg/mL to 250 mg/mL.[1][2] For most in vitro applications, preparing a stock solution in the 10-50 mM range is common practice.[1]

Q3: How should I store my Liarozole stock solution?

A3: To minimize degradation from repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes. Store these aliquots protected from light. For long-term stability (up to 6 months), storage at -80°C is recommended, while for short-term use (up to 1 month), -20°C is suitable.

Q4: Why does my Liarozole precipitate when I add it to my cell culture medium?

A4: Precipitation of Liarozole upon addition to aqueous solutions like cell culture media is a common issue due to its hydrophobic nature. This occurs because the compound is highly soluble in DMSO but much less soluble in the aqueous environment of the culture medium.

Q5: What is the mechanism of action of Liarozole?

A5: Liarozole is a retinoic acid metabolism-blocking agent (RAMBA). It functions by inhibiting the cytochrome P450 enzyme, CYP26, which is responsible for the degradation of all-trans-retinoic acid (ATRA). By blocking this metabolic pathway, Liarozole increases the intracellular concentration of endogenous ATRA.

Quantitative Data Summary

For easy reference, the following table summarizes key quantitative data for preparing Liarozole stock solutions.

Parameter	Value	Source(s)
Molecular Weight	308.77 g/mol
Solubility in DMSO	55 mg/mL to 250 mg/mL
Recommended Stock Concentration	10-50 mM
Typical in vitro Working Concentration	0.01 - 10 µM
Long-Term Storage	-80°C for up to 6 months
Short-Term Storage	-20°C for up to 1 month

Experimental Protocols

Protocol 1: Preparation of a 10 mM Liarozole Stock Solution in DMSO

Materials:

• Liarozole powder (Molecular Weight: 308.77 g/mol )

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Water bath sonicator (optional)

Procedure:

• Weigh out 3.09 mg of Liarozole powder and place it in a sterile microcentrifuge tube.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex the solution vigorously until the Liarozole is completely dissolved.

• If necessary, sonicate the tube for 5-10 minutes in a water bath sonicator to aid dissolution.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C, protected from light.

Visualized Workflows and Pathways

Caption: Workflow for preparing a 10 mM Liarozole stock solution in DMSO.

Caption: Simplified signaling pathway of Liarozole's mechanism of action.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Step
Liarozole powder is not dissolving completely in DMSO.	Incomplete Dissolution: The powder may require more energy to dissolve.	Use sonication for 5-10 minutes to aid in the dissolution of Liarozole in DMSO. Ensure the solution is completely clear before use.
The prepared Liarozole stock solution appears cloudy or contains visible particles.	Low-Quality DMSO: Water content in DMSO can reduce solubility.	Use a fresh, high-purity, anhydrous grade of DMSO for preparing the stock solution.
Liarozole precipitates out of solution immediately upon addition to cell culture medium.	Rapid Dilution: The abrupt change in solvent polarity causes the hydrophobic compound to precipitate.	Instead of adding the DMSO stock directly to the full volume of medium, perform a serial dilution. First, create an intermediate dilution in a smaller volume of pre-warmed (37°C) cell culture medium with gentle mixing. Then, add this intermediate dilution to the final volume.
Temperature Shock: A significant temperature difference between the stock solution and the medium can cause precipitation.	Pre-warm both the Liarozole stock solution and the cell culture medium to 37°C before mixing.
High Final DMSO Concentration: The final concentration of DMSO in the cell culture medium should be kept low to avoid solvent-induced precipitation and cellular toxicity.	Ensure the final DMSO concentration is typically below 0.5%, and ideally below 0.1%.
Inconsistent experimental results are observed.	Stock Solution Degradation: Improper storage or repeated freeze-thaw cycles can lead to the degradation of Liarozole.	Always aliquot the stock solution into single-use volumes and store them protected from light at -80°C for long-term storage. Prepare a fresh stock solution if degradation is suspected.
No biological effect is observed after Liarozole treatment.	Incorrect Working Concentration: The final concentration in the culture medium may not be appropriate for the specific cell line.	Perform a dose-response experiment to determine the optimal concentration for your experimental setup. Effective concentrations can range from 0.01 to 10 µM.
Cellular Metabolism: The cell line may not express the target enzyme, CYP26, or may have low endogenous levels of retinoic acid.	Confirm CYP26 expression in your cell line using methods such as qPCR or Western blot.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: Managing Liarozole-Related Side Effects in Preclinical Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with liarozole (B1683768) in preclinical models. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of liarozole and how does it relate to its side effects?

A1: Liarozole is a potent inhibitor of the cytochrome P450 enzyme CYP26A1, which is the primary enzyme responsible for the catabolism of all-trans-retinoic acid (atRA). By blocking this metabolic pathway, liarozole leads to an increase in endogenous levels of atRA in tissues where CYP26A1 is expressed, such as the skin.[1][2] This elevation of atRA levels mimics a state of hypervitaminosis A, which is responsible for the characteristic retinoid-like side effects observed with liarozole administration.[3]

Q2: What are the most common side effects observed in preclinical models treated with liarozole?

A2: The most frequently reported side effects in preclinical models are mucocutaneous, consistent with elevated retinoid activity.[3][4] These include:

• Skin: Dryness, scaling, erythema (redness), pruritus (itching), and alopecia (hair loss).

• Mucous Membranes: Cheilitis (chapped lips), dry mouth, and nasal irritation.

Systemic side effects associated with hypervitaminosis A may also occur, such as:

• Changes in bone and joint health.

• Elevated liver enzymes.

• Increased plasma triglycerides.

• Potential for teratogenicity.

Q3: Are there known off-target effects of liarozole that can contribute to side effects?

A3: Yes, liarozole is an imidazole-containing compound and has been shown to inhibit other cytochrome P450 enzymes besides CYP26A1. Notably, it can inhibit enzymes involved in steroidogenesis, such as aromatase (CYP19A1). This can lead to hormonal imbalances and related side effects. Its inhibition of other drug-metabolizing CYP enzymes also creates a potential for drug-drug interactions, which should be considered in study design.

Troubleshooting Guides

Managing Mucocutaneous Side Effects

Q4: My animals are experiencing significant skin irritation (redness, flaking, hair loss) after liarozole administration. What steps can I take to manage this?

A4: Retinoid-induced dermatitis is a common finding. Here is a stepwise approach to manage this side effect:

• Scoring and Monitoring: First, establish a consistent scoring system to quantify the severity of the skin reaction. This will allow for objective monitoring of the condition and the effectiveness of any interventions.

• Topical Emollients: Application of a bland, non-medicated emollient to the affected areas can help to hydrate (B1144303) the skin and alleviate dryness and flaking.

• Environmental Enrichment: Provide appropriate bedding and enrichment to minimize scratching and further irritation.

• Dose Reduction: If the skin irritation is severe or does not respond to topical treatment, a dose reduction of liarozole should be considered. A tiered dose-response study is recommended to identify a dose that maintains efficacy while minimizing skin toxicity.

• Temporary Cessation: In cases of severe, ulcerative dermatitis, temporary cessation of liarozole administration may be necessary to allow the skin to heal. Treatment can be re-initiated at a lower dose once the skin has recovered.

Managing Systemic Side Effects

Q5: I have observed elevated liver enzymes (ALT, AST) in the serum of animals treated with liarozole. How should I proceed?

A5: Elevated liver enzymes can be indicative of hepatotoxicity and should be carefully managed.

• Confirm Dose-Dependency: The first step is to determine if the elevation in liver enzymes is dose-dependent. Analyze serum samples from different dose groups to establish a correlation.

• Histopathological Analysis: At the end of the study, or if signs of severe toxicity are observed, conduct a histopathological examination of liver tissue to assess for any cellular damage, such as necrosis or steatosis.

• Monitoring: For long-term studies, it is advisable to include interim blood collection time points to monitor the progression of liver enzyme levels.

• Dose Adjustment: If a dose-dependent increase in liver enzymes is confirmed and is accompanied by histopathological changes, a reduction in the liarozole dose is warranted. The "no observed adverse effect level" (NOAEL) for hepatotoxicity should be determined in a dose-ranging study.

Q6: My study involves long-term administration of liarozole, and I am concerned about potential effects on bone health. How can I monitor for this?

A6: Long-term retinoid exposure can affect bone metabolism. Monitoring for skeletal changes is an important aspect of preclinical safety assessment.

• Clinical Observation: Regularly observe the animals for any signs of lameness, altered gait, or reluctance to move, which could indicate bone or joint pain.

• Imaging: At the termination of the study, consider performing radiographic imaging (e.g., X-ray, micro-CT) of long bones and joints to assess for any structural changes.

• Histopathology: Histopathological examination of bone and joint tissues can provide detailed information on any cellular changes or abnormalities.

• Biomarkers: If feasible, serum biomarkers of bone formation and resorption can be monitored throughout the study.

Data Presentation

Table 1: Dose-Dependent Effect of Oral Liarozole on Plasma All-Trans-Retinoic Acid (atRA) Levels in Rats

Oral Dose of Liarozole (mg/kg)	Mean Plasma atRA (ng/mL) ± SD
Vehicle Control	<0.5
5	1.4 ± 0.1
20	2.9 ± 0.1

Data synthesized from preclinical studies.

Table 2: Representative Incidence of Mucocutaneous Side Effects in a Human Clinical Trial of Oral Liarozole for Lamellar Ichthyosis (12 weeks)

Adverse Event	Placebo (n=9)	Liarozole 75 mg/day (n=27)	Liarozole 150 mg/day (n=28)
Dry Skin	11%	30%	32%
Cheilitis	0%	22%	18%
Pruritus	22%	26%	18%
Hair Loss	0%	7%	4%

Data from a human clinical trial, provided for illustrative purposes of expected side effect profiles in preclinical models.

Table 3: Inhibitory Activity of Liarozole on Various Cytochrome P450 Enzymes

Enzyme	IC50 (µM)
CYP26A1	7
Aromatase (CYP19A1)	0.03

This table highlights the potent off-target inhibition of aromatase by liarozole.

Experimental Protocols

Protocol 1: Management of Liarozole-Induced Dermatitis in a Murine Model

• Animal Model: Hairless mice (e.g., SKH1) are a suitable model for studying skin-related side effects.

• Dosing: Administer liarozole orally or topically at various doses to establish a dose-response for both efficacy and skin irritation.

• Dermatitis Scoring:

  • Visually assess the skin daily for erythema, scaling, and fissures.

  • Use a standardized scoring system (e.g., 0 = no change; 1 = mild; 2 = moderate; 3 = severe) for each parameter.

  • Measure skin thickness using calipers.

• Intervention:

  • For mild to moderate dermatitis (score 1-2), apply a thin layer of a non-medicated emollient (e.g., petrolatum) to the affected area once or twice daily.

  • For severe dermatitis (score 3), consider a 25-50% dose reduction of liarozole. If no improvement is seen within 3-5 days, or if ulceration develops, temporarily suspend dosing.

• Histopathology: At the end of the study, collect skin samples for histological analysis to assess for epidermal hyperplasia, inflammation, and other changes.

Protocol 2: Monitoring for and Management of Potential Hepatotoxicity in a Rat Model

• Animal Model: Sprague-Dawley or Wistar rats are commonly used for toxicology studies.

• Dosing and Groups: Include a vehicle control group and at least three dose levels of liarozole (low, mid, high).

• Blood Sampling:

  • Collect baseline blood samples before the start of the study.

  • For studies longer than 2 weeks, collect interim blood samples (e.g., every 2-4 weeks) via a suitable method (e.g., tail vein).

  • Collect terminal blood samples at the end of the study.

• Biochemical Analysis:

  • Analyze serum for levels of alanine (B10760859) aminotransferase (ALT), aspartate aminotransferase (AST), alkaline phosphatase (ALP), and total bilirubin.

• Action Thresholds and Dose Adjustment:

  • Level 1: If ALT/AST levels are 1.5-3x the upper limit of normal (ULN) for the control group, increase the frequency of monitoring.

  • Level 2: If ALT/AST levels are >3x ULN, consider a 25-50% dose reduction.

  • Level 3: If ALT/AST levels are >5x ULN, or if there is a concurrent increase in bilirubin, consider discontinuing the animal from the study.

• Histopathology: At necropsy, collect liver tissue for histopathological examination to correlate biochemical findings with cellular changes.

Mandatory Visualizations

Caption: Liarozole's Mechanism of Action.

Caption: Workflow for Managing Skin Irritation.

Caption: On-Target vs. Off-Target Effects of Liarozole.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Liarozole - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Oral Bioavailability of Liarozole Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the development of oral Liarozole formulations with improved bioavailability.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges affecting the oral bioavailability of Liarozole?

A1: The low and often variable oral bioavailability of Liarozole is primarily attributed to two main factors:

• Poor Aqueous Solubility: Liarozole is a lipophilic compound with limited solubility in the aqueous environment of the gastrointestinal (GI) tract. This poor solubility can be the rate-limiting step for its absorption.

• First-Pass Metabolism: Liarozole is a substrate for cytochrome P450 (CYP) enzymes, particularly CYP26A1, in the liver.[1] Significant metabolism after absorption but before reaching systemic circulation can reduce its overall bioavailability. While Liarozole is also an inhibitor of some CYP enzymes, its own metabolism can still be a significant factor.[2]

Q2: What formulation strategies can be employed to improve the oral bioavailability of Liarozole?

A2: Several advanced formulation strategies can be utilized to overcome the challenges of poor solubility and enhance the oral absorption of Liarozole. These include:

• Particle Size Reduction: Techniques like micronization and nanocrystal technology increase the surface area of the drug, which can lead to an enhanced dissolution rate.[2]

• Amorphous Solid Dispersions (ASDs): Dispersing Liarozole in a hydrophilic polymer matrix in an amorphous state can improve its dissolution by presenting the drug in a higher energy form.[2]

• Lipid-Based Formulations: Formulating Liarozole in lipid-based systems such as Self-Nanoemulsifying Drug Delivery Systems (SNEDDS) or Solid Lipid Nanoparticles (SLNs) can improve its solubility and absorption by utilizing the body's natural lipid absorption pathways.[2]

Q3: How do I select an appropriate vehicle for preclinical oral gavage studies of Liarozole?

A3: Due to its poor water solubility, Liarozole requires a suitable vehicle for oral administration in preclinical settings. A common approach is to create a suspension. For instance, Liarozole can be suspended in a vehicle like 0.5% or 1% methylcellulose (B11928114) or carboxymethylcellulose in water. For some lipophilic drugs, a mixture such as 10% DMSO, 40% PEG300, 5% Tween 80, and 45% water has been used to maintain the drug in suspension and promote absorption. The optimal vehicle should be determined through formulation screening studies.

Q4: What are the key pharmacokinetic parameters to measure in a Liarozole bioavailability study?

A4: The key pharmacokinetic parameters to determine in a bioavailability study include:

• Cmax (Maximum plasma concentration): The highest concentration of the drug in the blood.

• Tmax (Time to reach Cmax): The time it takes to reach the maximum plasma concentration.

• AUC (Area under the plasma concentration-time curve): Represents the total drug exposure over time.

• Relative Bioavailability: A comparison of the AUC of a test formulation to a reference formulation (e.g., an aqueous suspension).

Q5: What is the mechanism of action of Liarozole?

A5: Liarozole is a retinoic acid metabolism-blocking agent (RAMBA). It functions by inhibiting the cytochrome P450 enzyme CYP26A1, which is responsible for the breakdown of all-trans-retinoic acid (atRA). By blocking this enzyme, Liarozole increases the endogenous levels of atRA in tissues, leading to enhanced retinoid signaling.

Troubleshooting Guides

Issue 1: Low and Variable Oral Bioavailability in Preclinical Studies

Question: My in vivo studies with an oral Liarozole suspension show low and inconsistent plasma concentrations. What are the potential causes and how can I troubleshoot this?

Possible Cause	Troubleshooting/Optimization Strategy
Poor Dissolution	Liarozole's lipophilic nature leads to poor dissolution in the GI tract, which is often the rate-limiting step for absorption.
Solution 1: Particle Size Reduction: Employ micronization or nanocrystal technology to increase the surface area and enhance the dissolution rate.
Solution 2: Amorphous Solid Dispersions: Prepare a solid dispersion of Liarozole in a hydrophilic polymer to present the drug in a more soluble, amorphous state.
Solution 3: Lipid-Based Formulations: Formulate Liarozole in SNEDDS or SLNs to improve its solubility and utilize lipid absorption pathways.
Inadequate Vehicle	The oral gavage vehicle may not be optimal for solubilizing or suspending Liarozole, leading to inconsistent dosing and absorption.
Solution: Screen different suspension vehicles. A common vehicle for lipophilic drugs is a mixture of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% water. However, the ideal vehicle should be determined experimentally.
First-Pass Metabolism	Liarozole is a substrate for CYP enzymes, and extensive metabolism in the liver can reduce its systemic bioavailability.
Solution: Advanced delivery systems like nanoparticles may offer some protection against extensive first-pass metabolism.

Issue 2: Technical Difficulties with Formulation Preparation

Question: I am facing challenges in preparing stable and consistent Liarozole formulations for my experiments. What are some common issues and solutions?

Formulation Type	Common Problem	Troubleshooting/Optimization Strategy
Solid Dispersion	Drug recrystallization during storage, leading to decreased dissolution.	- Polymer Selection: Screen different polymers for miscibility and interaction with Liarozole. - Drug Loading: Optimize the drug-to-polymer ratio to avoid supersaturation. - Storage Conditions: Store in a low-humidity environment to prevent moisture-induced crystallization.
Nanoparticles (SLNs/SNEDDS)	Particle aggregation, large particle size, or low entrapment efficiency.	- Lipid/Surfactant Screening: Systematically screen different lipids, surfactants, and co-surfactants for their ability to form stable nanoparticles with a high drug load. - Process Optimization: Optimize formulation parameters such as homogenization speed and time, or sonication parameters. - Zeta Potential: Measure the zeta potential to assess surface charge and predict stability. A higher absolute zeta potential generally indicates better stability.
Suspension	Inhomogeneous suspension leading to inconsistent dosing.	- Vehicle Viscosity: Use a vehicle with appropriate viscosity, such as 0.5% carboxymethylcellulose (CMC), to maintain a uniform suspension. - Homogenization: Ensure thorough vortexing or homogenization of the suspension immediately before each administration.

Data Presentation

The following tables provide an illustrative example of how advanced formulations can enhance the oral bioavailability of a poorly water-soluble, lipophilic drug with properties similar to Liarozole. Note: Direct comparative in vivo bioavailability data for different Liarozole formulations is limited in publicly available literature.

Table 1: Illustrative Pharmacokinetic Parameters of a Liarozole-like Drug in Different Oral Formulations

Formulation	Cmax (ng/mL)	Tmax (h)	AUC(0-t) (ng·h/mL)	Relative Bioavailability (%)
Drug Suspension	3,087	2	12,345	100
Solid Lipid Nanoparticles (SLNs)	10,274	4	123,450	1000

This table is a representative example based on data for a different lipophilic drug to illustrate the potential for bioavailability enhancement with nanoparticle formulations.

Experimental Protocols

Protocol 1: Preparation of Liarozole Solid Dispersion by Solvent Evaporation

• Objective: To prepare a solid dispersion of Liarozole to enhance its dissolution rate.

• Materials:

  • Liarozole

  • Hydrophilic polymer (e.g., PVP K30, HPMC, Soluplus®)

  • Organic solvent (e.g., methanol, ethanol, dichloromethane)

• Methodology: a. Dissolve both Liarozole and the chosen hydrophilic polymer in the organic solvent in a predetermined ratio (e.g., 1:1, 1:2, 1:4 drug-to-polymer weight ratio). b. Ensure complete dissolution to form a clear solution. c. Evaporate the solvent under reduced pressure using a rotary evaporator at a controlled temperature (e.g., 40-50°C). d. Dry the resulting solid film in a vacuum oven overnight to remove any residual solvent. e. Pulverize the dried solid dispersion using a mortar and pestle and pass it through a sieve to obtain a uniform particle size. f. Store the prepared solid dispersion in a desiccator.

• Characterization:

  • In Vitro Dissolution: Perform dissolution testing as described in Protocol 3.

  • Solid-State Characterization: Use techniques like Differential Scanning Calorimetry (DSC) and X-ray Powder Diffraction (XRPD) to confirm the amorphous nature of Liarozole in the dispersion.

Protocol 2: Preparation of Liarozole-Loaded Solid Lipid Nanoparticles (SLNs)

• Objective: To formulate Liarozole into SLNs to improve its oral absorption.

• Materials:

  • Liarozole

  • Solid lipid (e.g., glyceryl monostearate, Compritol® 888 ATO)

  • Surfactant (e.g., Poloxamer 188, Tween® 80)

  • Purified water

• Methodology (Hot Homogenization Technique): a. Melt the solid lipid at a temperature approximately 5-10°C above its melting point. b. Dissolve Liarozole in the molten lipid. c. Heat the surfactant solution in purified water to the same temperature. d. Add the hot aqueous phase to the hot lipid phase and homogenize at high speed (e.g., 10,000-20,000 rpm) for a few minutes to form a coarse emulsion. e. Subject the coarse emulsion to high-pressure homogenization or ultrasonication to reduce the particle size to the nanometer range. f. Cool the resulting nanoemulsion to room temperature to allow the lipid to recrystallize and form SLNs.

• Characterization:

  • Particle Size and Zeta Potential: Determine the mean particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Entrapment Efficiency: Calculate the percentage of Liarozole successfully encapsulated within the SLNs.

  • In Vitro Drug Release: Evaluate the release profile using a dialysis bag method.

Protocol 3: In Vitro Dissolution Testing of Liarozole Formulations

• Objective: To assess and compare the dissolution profiles of different Liarozole formulations.

• Apparatus: USP Dissolution Apparatus 2 (Paddle).

• Dissolution Medium: 900 mL of a biorelevant medium such as Simulated Gastric Fluid (SGF, pH 1.2) or Simulated Intestinal Fluid (SIF, pH 6.8). The addition of a small amount of surfactant (e.g., 0.5% sodium lauryl sulfate) may be necessary to maintain sink conditions for a poorly soluble drug like Liarozole.

• Methodology: a. Set the paddle speed to 50 or 75 rpm and maintain the temperature at 37 ± 0.5°C. b. Add the Liarozole formulation (e.g., an amount of solid dispersion or nanoparticles equivalent to a specific dose of Liarozole) to the dissolution vessel. c. Withdraw aliquots (e.g., 5 mL) of the dissolution medium at predetermined time points (e.g., 5, 10, 15, 30, 45, 60, 90, and 120 minutes). d. Replace the withdrawn volume with fresh, pre-warmed dissolution medium. e. Filter the samples and analyze the concentration of dissolved Liarozole using a validated analytical method such as HPLC-UV. f. Plot the cumulative percentage of drug released versus time to obtain the dissolution profile.

Protocol 4: In Vivo Pharmacokinetic Study of Liarozole Formulations in Rats

• Objective: To determine the pharmacokinetic profile and relative oral bioavailability of a novel Liarozole formulation compared to a reference suspension.

• Animals: Male Sprague-Dawley rats (250-300g). Animals should be fasted overnight with free access to water before dosing.

• Formulation Preparation: Prepare the test formulation (e.g., Liarozole solid dispersion reconstituted in water) and a reference suspension (e.g., Liarozole in 0.5% CMC).

• Dosing: a. Administer the Liarozole formulations to the rats via oral gavage at a specific dose (e.g., 10 mg/kg). b. Use a flexible, ball-tipped gavage needle appropriate for the size of the rat.

• Blood Sampling: a. Collect blood samples (approximately 0.25 mL) from the tail vein or another appropriate site at the following time points: 0 (pre-dose), 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose. b. Collect blood into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Processing and Analysis: a. Centrifuge the blood samples to separate the plasma. b. Store the plasma samples at -80°C until analysis. c. Quantify the concentration of Liarozole in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: a. Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC) for each formulation using appropriate software. b. Determine the relative bioavailability of the test formulation compared to the reference suspension.

Visualizations

Caption: Experimental Workflow for Developing and Evaluating Oral Liarozole Formulations.

Caption: Liarozole's Mechanism of Action on the Retinoic Acid Signaling Pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Techniques for minimizing variability in Liarozole experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in experiments involving Liarozole (B1683768).

Frequently Asked Questions (FAQs)

Q1: What is Liarozole and its primary mechanism of action?

A1: Liarozole is an imidazole-based compound that acts as a retinoic acid metabolism-blocking agent (RAMBA).[1][2] Its principal mechanism is the inhibition of the cytochrome P450 enzyme CYP26A1, which is responsible for the breakdown of all-trans-retinoic acid (atRA).[1][3] By blocking this metabolic pathway, Liarozole increases the intracellular levels of endogenous atRA, leading to an amplification of retinoid signaling pathways.[1][2]

Q2: What are the common sources of variability in Liarozole experiments?

A2: Variability in Liarozole experiments can arise from several factors:

• Compound Stability and Solubility: Liarozole's stability can be affected by factors such as light exposure, temperature, and repeated freeze-thaw cycles of stock solutions.[2] Its solubility in aqueous media can also be a challenge, potentially leading to precipitation and inaccurate dosing.[4]

• Cell Line-Specific Effects: The expression levels of CYP26 enzymes and the endogenous levels of retinoic acid can vary significantly between different cell lines, impacting the observed effects of Liarozole.[2]

• Off-Target Effects: Liarozole is known to inhibit other cytochrome P450 enzymes, such as those involved in androgen biosynthesis, which can introduce confounding variables.[5][6]

• Experimental Protocol Adherence: Inconsistent preparation of dosing solutions, administration techniques (in vivo), and incubation times (in vitro) can lead to significant variability.

Q3: How should Liarozole stock solutions be prepared and stored to ensure stability?

A3: To maintain the integrity of Liarozole, it is recommended to:

• Prepare a high-concentration stock solution (e.g., 10 mM) in a suitable solvent like DMSO.[2][4]

• Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[2]

• Store the aliquots protected from light at -20°C for short-term storage or -80°C for long-term storage.[2]

Q4: My in vitro experiment is not showing the expected effect of Liarozole. What are the potential reasons?

A4: If you are not observing the expected biological effect of Liarozole in your in vitro experiment, consider the following:

• Confirm CYP26 Expression: Verify that your cell line expresses the CYP26 enzyme, which is the primary target of Liarozole.[2]

• Check for Liarozole Degradation: Ensure that your stock solution has been stored properly and has not degraded.[2]

• Optimize Liarozole Concentration: The effective concentration of Liarozole can vary between cell lines. Perform a dose-response experiment to determine the optimal concentration for your specific cells.[2]

• Assess Endogenous Retinoic Acid Levels: The effect of Liarozole is dependent on the presence of endogenous retinoic acid. If the levels are too low in your cell line, the effect of inhibiting its metabolism may be minimal.

• Consider Serum Effects: Components in the serum of your cell culture medium may interact with Liarozole or contain retinoids that could affect the experimental outcome.[7]

Troubleshooting Guides

Issue 1: High Variability in In Vivo Study Results

Possible Cause	Troubleshooting Step
Inconsistent Drug Formulation	Ensure the vehicle used for Liarozole administration is consistent across all animals and that the drug is fully dissolved or homogenously suspended before each dose.[3] For oral gavage, prepare fresh solutions regularly.
Variable Drug Administration	Standardize the administration technique. For oral gavage, ensure the gavage needle is inserted to the correct depth to avoid improper dosing.[3] For topical application, ensure the application area is consistent and the formulation is spread evenly.[3]
Animal-to-Animal Variation	Use animals of the same age, sex, and genetic background. Monitor animal health closely, as underlying health issues can affect drug metabolism and response.
Managing Side Effects	Retinoid-like side effects such as skin irritation or cheilitis can impact animal behavior and physiology. Implement a scoring system to monitor side effects and consider dose reduction or supportive care if necessary.[8]

Issue 2: Liarozole Precipitation in Cell Culture Medium

Possible Cause	Troubleshooting Step
Poor Aqueous Solubility	Liarozole has low solubility in aqueous solutions.[4] Prepare a high-concentration stock solution in DMSO and then dilute it in pre-warmed cell culture medium.[4]
High Final DMSO Concentration	The final concentration of DMSO in the culture medium should be kept low (ideally ≤ 0.1%) to prevent both cytotoxicity and precipitation of Liarozole.[2]
Temperature Shock	Pre-warm the Liarozole stock solution and the cell culture medium to 37°C before mixing to prevent precipitation due to temperature differences.[4]

Data Presentation

Table 1: In Vitro Efficacy of Liarozole

Cell Line	Assay	IC50	Reference
Hamster Liver Microsomes	Retinoic Acid Metabolism Inhibition	2.2 µM	[9]
Rat Liver Homogenates	Retinoic Acid Metabolism Inhibition	0.14 µM	[5]
Dunning R3327G Prostate Tumor Homogenates	Retinoic Acid Metabolism Inhibition	0.26 µM	[5]
Hamster Liver Microsomes	4-oxo-ATRA Metabolism Inhibition	1.3 µM	[5][10]
MCF-7 Human Breast Cancer Cells	Growth Inhibition (in combination with 10⁻⁸ M all-trans-retinoic acid)	~10⁻⁶ M (enhances RA effect)	[11]

Table 2: In Vivo Effects of Liarozole on All-Trans-Retinoic Acid (atRA) Levels

Species	Tissue/Fluid	Liarozole Dose	Change in atRA Concentration	Reference
Rat	Plasma	5 mg/kg p.o.	Increased to 1.4 ± 0.1 ng/ml from <0.5 ng/ml	[9]
Rat	Plasma	20 mg/kg p.o.	Increased to 2.9 ± 0.1 ng/ml from <0.5 ng/ml	[9]
Rat	Vagina	5 mg/kg p.o.	Increased from 1.1 ± 0.1 ng to 2.2 ± 0.2 ng per 200 mg tissue	[9]
Human	Skin	3% Topical	Increased to 19 ± 5 ng/g wet wt at 18h	[12]
Human (Solid Tumors)	Plasma	300 mg p.o.	Partially reversed the decline in plasma atRA AUC after chronic atRA treatment	[13]

Experimental Protocols

Protocol 1: In Vitro CYP26A1 Inhibition Assay

• Objective: To determine the inhibitory effect of Liarozole on the metabolic activity of CYP26A1.

• Materials: Recombinant human CYP26A1, all-trans-retinoic acid (atRA), Liarozole, NADPH, and a suitable buffer system.

• Procedure:

  • Prepare a reaction mixture containing recombinant CYP26A1 and varying concentrations of Liarozole.

  • Pre-incubate the mixture to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding atRA and NADPH.

  • Incubate for a defined period at 37°C.

  • Stop the reaction and extract the remaining atRA and its metabolites.

  • Quantify the levels of atRA and its hydroxylated metabolites using a validated analytical method such as HPLC or LC-MS/MS.

  • Calculate the percent inhibition of atRA metabolism at each Liarozole concentration and determine the IC50 value.[6][14]

Protocol 2: In Vivo Oral Administration of Liarozole in Rodents

• Objective: To administer a precise dose of Liarozole orally to rodents for efficacy or pharmacokinetic studies.

• Materials: Liarozole, appropriate vehicle (e.g., corn oil, carboxymethylcellulose), oral gavage needles, and animal balance.

• Procedure:

  • Prepare the Liarozole formulation at the desired concentration. Ensure it is a homogenous solution or suspension.

  • Weigh each animal to calculate the correct dosing volume.

  • Gently restrain the animal.

  • Measure the appropriate length of the gavage needle (from the tip of the nose to the last rib).

  • Insert the gavage needle into the diastema and gently advance it into the esophagus.

  • Slowly administer the Liarozole formulation.

  • Carefully remove the gavage needle and return the animal to its cage.

  • Monitor the animal for any signs of distress.[3]

Mandatory Visualizations

Caption: Liarozole inhibits CYP26A1, increasing atRA levels and enhancing retinoid signaling.

Caption: A generalized workflow for in vitro experiments with Liarozole.

Caption: A logical approach to troubleshooting unexpected results in Liarozole experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Therapeutic Potential of the Inhibition of the Retinoic Acid Hydroxylases CYP26A1 and CYP26B1 by Xenobiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Liarozole potentiates the cancer chemopreventive activity of and the up-regulation of gap junctional communication and connexin43 expression by retinoic acid and beta-carotene in 10T1/2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Liarozole, an inhibitor of retinoic acid metabolism, exerts retinoid-mimetic effects in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Liarozole fumarate inhibits the metabolism of 4-keto-all-trans-retinoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of liarozole, a new antitumoral compound, on retinoic acid-induced inhibition of cell growth and on retinoic acid metabolism in MCF-7 human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Liarozole inhibits human epidermal retinoic acid 4-hydroxylase activity and differentially augments human skin responses to retinoic acid and retinol in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Modulation of all-trans retinoic acid pharmacokinetics by liarozole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Liarozole Incubation Times in Cell-Based Assays

Welcome to the technical support center for the use of Liarozole in cell-based assays. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental conditions, with a specific focus on incubation times.

Frequently Asked Questions (FAQs)

Q1: What is Liarozole and how does it work?

A1: Liarozole is an imidazole-based compound that functions as a retinoic acid metabolism-blocking agent (RAMBA).[1] Its primary mechanism of action is the inhibition of the cytochrome P450 enzyme CYP26, which is responsible for the degradation of all-trans-retinoic acid (atRA).[1] By blocking this metabolic pathway, Liarozole increases the intracellular concentration of endogenous atRA, leading to the modulation of gene transcription involved in cell proliferation, differentiation, and other cellular processes.

Q2: What is a typical effective concentration range for Liarozole in cell-based assays?

A2: The effective concentration of Liarozole can vary depending on the cell line and the specific assay. However, a general starting range to consider for in vitro experiments is 0.01 to 10 µM. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Q3: How long should I incubate my cells with Liarozole?

A3: The optimal incubation time for Liarozole is highly dependent on the biological question you are asking and the specific endpoint of your assay.

• For direct enzyme inhibition assays: Shorter incubation times, on the order of minutes to a few hours, may be sufficient to observe the inhibition of retinoic acid metabolism. For example, a 4-hour incubation has been shown to be effective in inhibiting atRA metabolism in MCF-7 cells.[2]

• For gene expression studies: Intermediate incubation times are generally required to allow for changes in transcription and translation. Based on in vivo data showing increased retinoic acid levels at 18 hours, a time course including points between 12 and 48 hours is a good starting point.[3]

• For cell proliferation or differentiation assays: Longer incubation times, typically from 24 hours to several days, are necessary to observe significant changes in cell number or phenotype. For instance, a 9-day exposure has been used to assess the effect of Liarozole on the proliferation of MCF-7 cells.[2]

It is crucial to perform a time-course experiment to determine the optimal incubation time for your specific cell line and assay.

Q4: I am not seeing any effect with Liarozole treatment. What are the possible reasons?

A4: There are several potential reasons for a lack of an observable effect:

• Suboptimal Incubation Time: The incubation period may be too short or too long to detect the desired effect. A time-course experiment is recommended.

• Incorrect Concentration: The concentration of Liarozole may be too low to be effective or too high, leading to cytotoxicity that masks the specific effect. A dose-response experiment is essential.

• Cell Line Characteristics: Your cell line may not express the target enzyme (CYP26) or may have very low endogenous levels of retinoic acid.

• Compound Stability: Liarozole may not be stable in your specific cell culture medium over the duration of the experiment.

• Solubility Issues: Liarozole is hydrophobic and may precipitate out of the cell culture medium. Ensure proper dissolution in a suitable solvent like DMSO and consider using a serial dilution method when adding it to your aqueous medium.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No observable effect of Liarozole	Incubation time is not optimal for the assay endpoint.	Perform a time-course experiment. For gene expression, consider 6, 12, 24, and 48-hour time points. For proliferation/differentiation, consider 24, 48, 72, and 96-hour time points.
Liarozole concentration is too low.	Conduct a dose-response experiment with a range of concentrations (e.g., 0.01, 0.1, 1, 10 µM).
The cell line does not express CYP26 or has low endogenous retinoic acid.	Verify CYP26 expression in your cell line using techniques like qPCR or Western blot.
Liarozole has degraded in the cell culture medium.	Assess the stability of Liarozole in your medium over time using analytical methods like HPLC. Consider replenishing the medium with fresh Liarozole for long-term experiments.
High variability in results between replicates	Inconsistent cell seeding density.	Ensure a uniform cell number is seeded across all wells.
Uneven distribution of Liarozole in the wells.	Gently swirl the plate after adding the compound to ensure proper mixing.
Edge effects in multi-well plates.	Avoid using the outer wells of the plate for treatment conditions, or fill them with a buffer to maintain humidity.
Signs of cytotoxicity (cell death, detachment)	Liarozole concentration is too high.	Perform a cytotoxicity assay (e.g., MTT, LDH) to determine the toxic concentration range for your cell line and use a concentration well below that for your experiments.
The final concentration of the solvent (e.g., DMSO) is toxic.	Ensure the final DMSO concentration is kept to a minimum, typically below 0.5%, and is consistent across all treatment and control groups.

Data Presentation

Table 1: Recommended Starting Incubation Times for Various Assays

Assay Type	Recommended Starting Time Points for Optimization	Typical Range
CYP26 Inhibition	1, 4, 8 hours	Minutes to 8 hours
Gene Expression (qPCR/Western Blot)	6, 12, 24, 48 hours	6 to 72 hours
Cell Proliferation (e.g., MTT, Cell Counting)	24, 48, 72, 96 hours	24 hours to several days
Cell Differentiation (e.g., Morphological Changes, Marker Expression)	48, 72, 96, 120 hours	48 hours to several days

Table 2: Example Data from a Time-Course Experiment for Gene Expression

Incubation Time (hours)	Fold Change in Target Gene Expression (Mean ± SD)
0 (Control)	1.0 ± 0.1
6	1.5 ± 0.2
12	3.2 ± 0.4
24	5.8 ± 0.6
48	4.5 ± 0.5
72	2.1 ± 0.3

Experimental Protocols

Protocol 1: Determining Optimal Incubation Time for Gene Expression Analysis

Objective: To identify the time point at which Liarozole treatment results in the maximal change in the expression of a target gene.

Materials:

• Cell line of interest

• Complete cell culture medium

• Liarozole stock solution (e.g., 10 mM in DMSO)

• 96-well or 12-well cell culture plates

• Reagents for RNA extraction and qPCR

Methodology:

• Cell Seeding: Seed cells at a density that will ensure they are in the logarithmic growth phase throughout the experiment. Allow cells to adhere and stabilize for 24 hours.

• Liarozole Treatment: Treat the cells with a predetermined optimal concentration of Liarozole. Include a vehicle control (DMSO) group.

• Time-Course Incubation: Incubate the cells for a range of time points (e.g., 6, 12, 24, 48, and 72 hours).

• Cell Lysis and RNA Extraction: At each time point, harvest the cells and extract total RNA using a standard protocol.

• qPCR Analysis: Perform quantitative real-time PCR (qPCR) to measure the relative expression of the target gene, normalized to a stable housekeeping gene.

• Data Analysis: Plot the fold change in gene expression against the incubation time to identify the time of peak expression.

Protocol 2: Optimizing Incubation Time for Cell Proliferation Assays

Objective: To determine the incubation duration required for Liarozole to exert a significant effect on cell proliferation.

Materials:

• Cell line of interest

• Complete cell culture medium

• Liarozole stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• Reagents for a cell viability/proliferation assay (e.g., MTT, resazurin, or cell counting)

Methodology:

• Cell Seeding: Plate cells at a low density in 96-well plates to allow for several population doublings over the course of the experiment.

• Liarozole Treatment: After 24 hours, treat the cells with a range of Liarozole concentrations. Include a vehicle control.

• Time-Point Analysis: At various time points (e.g., 24, 48, 72, and 96 hours), measure cell viability/proliferation using your chosen assay.

• Data Analysis: For each concentration, plot the cell viability/proliferation against the incubation time. Determine the earliest time point at which a statistically significant and biologically relevant effect is observed.

Visualizations

Caption: Mechanism of action of Liarozole in modulating gene expression.

Caption: Experimental workflow for a time-course study with Liarozole.

Caption: A logical workflow for troubleshooting common issues in Liarozole assays.

References

• 1. benchchem.com [benchchem.com]
• 2. Effects of liarozole, a new antitumoral compound, on retinoic acid-induced inhibition of cell growth and on retinoic acid metabolism in MCF-7 human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liarozole inhibits human epidermal retinoic acid 4-hydroxylase activity and differentially augments human skin responses to retinoic acid and retinol in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Liarozole and Acitretin for the Treatment of Lamellar Ichthyosis

For researchers and drug development professionals navigating the therapeutic landscape of lamellar ichthyosis, a severe genetic skin disorder characterized by large, dark, plate-like scales, the choice between existing and novel treatments is a critical consideration. This guide provides an objective comparison of liarozole (B1683768), a retinoic acid metabolism-blocking agent (RAMBA), and acitretin (B1665447), a second-generation systemic retinoid, based on available clinical trial data.

Mechanism of Action: A Tale of Two Pathways

Acitretin , a synthetic analog of retinoic acid, directly modulates keratinocyte differentiation and proliferation.[1][2] Its mechanism involves binding to nuclear receptors, specifically retinoic acid receptors (RARs) and retinoid X receptors (RXRs), which in turn regulate gene transcription to normalize epidermal cell growth and differentiation.[3]

Liarozole , in contrast, acts indirectly by increasing the endogenous levels of all-trans-retinoic acid (ATRA) in the skin.[4][5] It achieves this by inhibiting the cytochrome P450 enzyme CYP26, which is responsible for the catabolism of ATRA.[6] This targeted approach aims to enhance the natural retinoid signaling in the skin while potentially minimizing systemic side effects.[7][8]

Figure 1: Mechanisms of Action for Acitretin and Liarozole.

Clinical Efficacy: Head-to-Head and Placebo-Controlled Evidence

Clinical trials have evaluated the efficacy of both liarozole and acitretin in patients with lamellar ichthyosis, providing valuable comparative data.

A key phase II/III multicenter, double-blind, randomized, active-controlled study directly compared the efficacy of oral liarozole (150 mg daily) with acitretin (35 mg daily) over a 12-week period in patients with various types of ichthyosis.[9] The study found no statistically significant differences in efficacy between the two treatments.[9] Notably, 10 out of 15 patients in the liarozole group and 13 out of 16 in the acitretin group were rated as at least markedly improved by investigators.[9]

Another significant study was a randomized, double-blind, multinational, placebo-controlled phase II/III trial of liarozole in patients with moderate to severe lamellar ichthyosis.[4][10] Patients received either 75 mg or 150 mg of liarozole, or a placebo, once daily for 12 weeks.[10] While the primary efficacy endpoint (a 2-point or greater decrease in the Investigator's Global Assessment score) did not reach statistical significance for the 150 mg dose versus placebo (p=0.056), likely due to a smaller than planned sample size, there were notable improvements.[4][10] At week 12, 50% of patients in the 150 mg liarozole group and 41% in the 75 mg group were responders, compared to 11% in the placebo group.[10] Both liarozole doses led to significant improvements in scaling and Dermatology Life Quality Index (DLQI) scores compared to placebo.[10][11]

Efficacy Outcome	Liarozole (150 mg/day)	Acitretin (35 mg/day)	Placebo	Study
Investigator-Rated Marked Improvement	66.7% (10/15 patients)	81.3% (13/16 patients)	N/A	Phase II/III Active-Controlled[9]
Responder Rate (≥2-point IGA decrease)	50% (14/28 patients)	N/A	11% (1/9 patients)	Phase II/III Placebo-Controlled[10]
Mean IGA Score Reduction from Baseline	Significant Decrease	N/A	No Significant Change	Phase II/III Placebo-Controlled[11]
Mean Scaling Score Reduction from Baseline	Significant Decrease	More Pronounced Improvement in Liarozole Group	No Significant Change	Phase II/III Active-Controlled[9] & Placebo-Controlled[11]
Improvement in DLQI Score	Observed Improvement	N/A	No Significant Change	Phase II/III Placebo-Controlled[10]
Scaling on the trunk at baseline was significantly worse in the liarozole group and showed a more pronounced improvement.[9]

Experimental Protocols

Phase II/III Active-Controlled Study: Liarozole vs. Acitretin[9]

• Study Design: A multicenter, double-blind, randomized, active-controlled trial.

• Patient Population: 32 patients with ichthyosis.

• Treatment Arms:

  • Oral liarozole: 75 mg in the morning and 75 mg in the evening (150 mg total daily).

  • Oral acitretin: 10 mg in the morning and 25 mg in the evening (35 mg total daily).

• Duration: 12 weeks.

• Assessments: Clinical efficacy, tolerability, and safety were monitored. Efficacy was evaluated based on an overall assessment of the response to treatment at the endpoint.

Phase II/III Placebo-Controlled Study: Liarozole[10]

• Study Design: A double-blind, multinational, parallel-group phase II/III trial (NCT00282724).

• Patient Population: 64 patients aged ≥ 14 years with moderate to severe lamellar ichthyosis (Investigator's Global Assessment [IGA] score ≥ 3).

• Treatment Arms:

  • Oral liarozole 75 mg once daily.

  • Oral liarozole 150 mg once daily.

  • Placebo once daily.

  • Randomization was in a 3:3:1 ratio.

• Duration: 12 weeks.

• Primary Efficacy Variable: Response rate at week 12, defined as a ≥ 2-point decrease in IGA from baseline.

• Secondary Assessments: IGA, a five-point scale for erythema, scaling, and pruritus severity, Short Form-36 health survey, and Dermatology Life Quality Index (DLQI).

Figure 2: Experimental Workflows for Key Clinical Trials.

Safety and Tolerability Profile

Systemic retinoids like acitretin are known for their potential side effects, including mucocutaneous dryness (cheilitis, epistaxis), hair loss, and teratogenicity, which necessitates strict pregnancy prevention measures for female patients.[1][2][12] Women are advised to avoid pregnancy for at least 2 to 3 years after discontinuing acitretin therapy.[4]

Liarozole, while also associated with retinoid-like side effects, has shown a trend towards a more favorable tolerability profile compared to acitretin.[9] In the active-controlled study, adverse events were mostly mild to moderate and occurred less frequently in the liarozole group.[9] Importantly, liarozole is quickly eliminated from the body, and all-trans-retinoic acid levels return to baseline within 24 hours of stopping treatment, suggesting a lower long-term risk of teratogenic effects.[11]

Adverse Event Category	Liarozole	Acitretin
Mucocutaneous Symptoms	Present, generally mild to moderate[9]	Frequent, dose-dependent[12]
(Cheilitis, Epistaxis, Hair Loss)
Teratogenicity	Not expected to have long-term risk[11]	High risk, long post-treatment contraception required[4]
Serious Adverse Events	None related to the drug reported in the active-controlled study[9]	Can include elevated liver enzymes and triglycerides[12]

Conclusion

Both liarozole and acitretin have demonstrated efficacy in the treatment of lamellar ichthyosis. Acitretin is an established therapy that directly modulates keratinocyte differentiation.[7][13] Liarozole represents a targeted approach that enhances endogenous retinoic acid signaling in the skin.[4][6]

Clinical data suggests that liarozole is equally effective as acitretin in improving the signs and symptoms of ichthyosis, with a trend towards better tolerability.[9] While the primary endpoint in a placebo-controlled trial of liarozole was not met, the study did show significant improvements in scaling and quality of life.[10] The development of liarozole has been discontinued, but it has received orphan drug designation in both Europe and the United States.[7] For drug development professionals, the story of liarozole highlights the potential of RAMBAs as a therapeutic class with a potentially improved benefit/risk profile over traditional systemic retinoids. Further research into this and other targeted pathways remains a promising avenue for the future management of lamellar ichthyosis.

References

• 1. Congenital Ichthyosis: A Case Treated Successfully With Acitretin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ichthyosis.org.uk [ichthyosis.org.uk]
• 3. Acitretin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Oral liarozole in the treatment of patients with moderate/severe lamellar ichthyosis: results of a randomized, double-blind, multinational, placebo-controlled phase II/III trial - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oral treatment of ichthyosis by the cytochrome P-450 inhibitor liarozole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Expression of retinoid-regulated genes in lamellar ichthyosis vs. healthy control epidermis: changes after oral treatment with liarozole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SYSTEMIC RETINOIDS IN THE MANAGEMENT OF OF ICHTHYOSES AND RELATED SKIN TYPES - PMC [pmc.ncbi.nlm.nih.gov]
• 8. escholarship.org [escholarship.org]
• 9. Oral liarozole vs. acitretin in the treatment of ichthyosis: a phase II/III multicentre, double-blind, randomized, active-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Oral liarozole in the treatment of patients with moderate/severe lamellar ichthyosis: results of a randomized, double-blind, multinational, placebo-controlled phase II/III trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. An appraisal of acitretin therapy in children with inherited disorders of keratinization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ichthyosis Medication: Retinoid-like Agents, Antibiotics, Keratolytic agents, Ophthalmic Lubricants, Mucolytic Agents [emedicine.medscape.com]

A Comparative Analysis of Liarozole and Talarozole: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide offers an in-depth comparison of Liarozole and Talarozole, two prominent Retinoic Acid Metabolism Blocking Agents (RAMBAs). This document synthesizes experimental data to objectively evaluate their performance, provides detailed experimental methodologies, and visualizes key biological pathways and workflows.

At the core of their therapeutic potential, both Liarozole and Talarozole act by inhibiting the cytochrome P450 family 26 (CYP26) enzymes. These enzymes are crucial for the catabolism of all-trans-retinoic acid (atRA), a vital signaling molecule derived from vitamin A that regulates cell growth, differentiation, and apoptosis. By blocking CYP26, these RAMBAs increase the endogenous levels of atRA in tissues, offering a therapeutic strategy for various conditions, including dermatological disorders and cancer.

Performance Comparison: Potency and Selectivity

Experimental data consistently demonstrates that Talarozole is a more potent and selective inhibitor of CYP26 enzymes than Liarozole. This enhanced selectivity may translate to a more favorable safety profile with fewer off-target effects.

Compound	CYP26A1 IC50	CYP26B1 IC50	Reference
Talarozole	4-5 nM	0.46 nM	[1]
Liarozole	~3 µM (3000 nM)	Data not consistently reported	[2]

As illustrated in the table, Talarozole exhibits significantly lower half-maximal inhibitory concentrations (IC50) for both CYP26A1 and CYP26B1, indicating substantially higher potency compared to Liarozole.

Furthermore, the selectivity of these compounds against other cytochrome P450 enzymes is a critical factor in their pharmacological profile. Off-target inhibition can lead to unintended drug-drug interactions and adverse effects.

Compound	Selectivity for CYP26 vs. other CYPs (e.g., CYP17, CYP19)	Reference
Talarozole	>300-fold greater selectivity for CYP26A1	[2]
Liarozole	Less selective, also inhibits other CYPs involved in steroidogenesis	[2]

Signaling Pathway of Retinoic Acid Metabolism and RAMBA Intervention

The mechanism of action of Liarozole and Talarozole is centered on the retinoic acid signaling pathway. The following diagram illustrates the key components of this pathway and the point of intervention for these RAMBAs.

References

• 1. Talarozole|Retinoic Acid Metabolism Blocker (RAMBA) [benchchem.com]
• 2. Therapeutic Potential of the Inhibition of the Retinoic Acid Hydroxylases CYP26A1 and CYP26B1 by Xenobiotics - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Liarozole and Ketoconazole in Advanced Prostate Cancer

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of liarozole (B1683768) and ketoconazole (B1673606), two oral agents that have been investigated in the treatment of advanced, castration-resistant prostate cancer (CRPC). By examining their distinct mechanisms of action, clinical efficacy, safety profiles, and the experimental protocols of pivotal studies, this document aims to equip researchers and drug development professionals with a comprehensive understanding of their therapeutic potential and limitations.

Mechanisms of Action: Two Different Approaches to Target Prostate Cancer

Liarozole and ketoconazole combat advanced prostate cancer through fundamentally different, yet both impactful, signaling pathways.

Liarozole , an imidazole (B134444) derivative, primarily functions as a retinoic acid metabolism blocking agent (RAMBA) . It inhibits cytochrome P450 enzymes, particularly CYP26A1, which are responsible for the catabolism of all-trans-retinoic acid (atRA).[1][2] This blockade leads to an accumulation of intracellular atRA, a potent signaling molecule that can induce cell differentiation and apoptosis, thereby inhibiting tumor growth.[2][3] While it also exhibits some inhibitory effects on steroid biosynthesis, its principal anticancer effect in prostate cancer is attributed to the enhancement of retinoid signaling.[4]

Caption: Liarozole's Mechanism of Action.

Ketoconazole , another imidazole derivative, exerts its anticancer effects primarily by inhibiting androgen biosynthesis. At high doses, it is a potent inhibitor of several cytochrome P450 enzymes, most notably CYP17A1 (17α-hydroxylase/17,20-lyase) , a critical enzyme in the synthesis of androgens in both the testes and adrenal glands. By blocking CYP17A1, ketoconazole significantly reduces the production of testosterone (B1683101) and other androgens that drive the growth of prostate cancer. Its action at multiple sites in the steroid synthesis pathway leads to a state of "medical castration."

Caption: Ketoconazole's Primary Mechanism of Action.

Comparative Efficacy: A Look at the Clinical Data

Direct head-to-head randomized controlled trials comparing liarozole and ketoconazole are not available in the published literature. Therefore, this comparison is based on data from separate clinical trials.

Liarozole Clinical Trial Data

A key Phase III study compared liarozole to cyproterone (B1669671) acetate (B1210297) (CPA) in patients with metastatic prostate cancer who had relapsed after first-line endocrine therapy.

Table 1: Efficacy of Liarozole in a Phase III Randomized Controlled Trial

Endpoint	Liarozole (300 mg twice daily)	Cyproterone Acetate (100 mg twice daily)	p-value
Number of Patients	161	160	-
Median Survival (unadjusted)	10.3 months	10.3 months	-
Adjusted Hazard Ratio for Survival	0.74 (in favor of liarozole)	-	0.039
PSA Response (≥50% reduction)	20%	4%	<0.001
Improvement in Pain	More significant in the liarozole group	-	0.03

Source: Liarozole Study Group

Pilot studies of liarozole in patients with progressive prostate cancer who had relapsed after androgen ablation showed a ≥50% reduction in PSA serum levels in 18% to 50% of evaluable patients.

Ketoconazole Clinical Trial Data

Ketoconazole has been evaluated in numerous Phase II studies as a second-line hormonal therapy for CRPC.

Table 2: Efficacy of Ketoconazole in Selected Phase II Trials

Study	Patient Population	Ketoconazole Dose	PSA Response Rate (≥50% decline)	Median Time to Progression / Progression-Free Survival
Taplin et al.	Asymptomatic CRPC	400 mg thrice daily (+ hydrocortisone (B1673445) & dutasteride)	56%	14.5 months
Small et al.	CRPC post-flutamide withdrawal	Not specified (+ hydrocortisone)	62.5%	Median duration of response: 3.5 months
Procopio et al.	CRPC (some post-chemotherapy)	200 mg every 8 hours	21% (5% complete, 16% partial)	-
Anonymous	Metastatic CRPC	200-400 mg three times daily (+ prednisone)	31.9%	2.6 months

Note: Patient populations and concomitant medications vary across studies, making direct comparisons challenging.

Safety and Tolerability Profile

The side effect profiles of liarozole and ketoconazole are distinct, reflecting their different mechanisms of action.

Table 3: Common Adverse Events Reported in Clinical Trials

Adverse Event	Liarozole	Ketoconazole
Dermatological	Dry skin (51%), Pruritus (25%), Rash (16%), Nail disorders (16%), Hair loss (15%)	Rash (4.2-8%)
Gastrointestinal	-	Nausea and vomiting (up to 51.3%), Abdominal pain (8%)
Hepatic	-	Hepatotoxicity / Liver function abnormalities (4.2-17%)
Endocrine/Metabolic	-	Gynecomastia, Adrenal insufficiency (requires hydrocortisone co-administration)
General	-	Fatigue (6.25-50%), Asthenia (27%)

Liarozole's adverse events are primarily dermatological and are thought to be related to increased intracellular retinoic acid levels. These are generally mild to moderate in severity. In contrast, ketoconazole's use is limited by more severe potential toxicities, including liver injury and adrenal insufficiency, which necessitates co-administration of corticosteroids to prevent adrenal crisis.

Experimental Protocols: A Glimpse into the Research

Detailed methodologies are crucial for interpreting and comparing clinical trial data. Below are summaries of the experimental protocols from key studies.

Liarozole Phase III Trial vs. Cyproterone Acetate

• Study Design: A Phase III international, multicenter, randomized trial.

• Patient Population: 321 patients with metastatic prostate cancer in relapse after first-line endocrine therapy.

• Treatment Arms:

  • Liarozole: 300 mg orally twice daily.

  • Cyproterone Acetate (CPA): 100 mg orally twice daily.

• Primary Endpoints: Overall survival.

• Secondary Endpoints: PSA response (defined as at least a 50% reduction from baseline), pain improvement, and quality of life.

• Assessments: PSA levels were monitored regularly. Pain and quality of life were assessed using standardized questionnaires. Survival was tracked from the date of randomization.

Caption: Workflow of the Phase III Liarozole vs. CPA Trial.

Ketoconazole Phase II Trial in Asymptomatic CRPC

• Study Design: An exploratory, open-label, single-arm Phase II study.

• Patient Population: 57 men with asymptomatic castration-resistant prostate cancer.

• Treatment Regimen:

  • Ketoconazole: 400 mg orally thrice daily.

  • Hydrocortisone: 30 mg in the morning, 10 mg in the evening.

  • Dutasteride: 0.5 mg daily.

• Primary Endpoint: Prostate-specific antigen (PSA) response rate (defined as ≥50% decline from baseline).

• Secondary Endpoints: Time to progression, duration of response, and safety.

• Assessments: PSA levels were measured at baseline and regularly during treatment. Tumor measurements were performed for patients with measurable disease. Adverse events were monitored and graded.

Caption: Workflow of a Phase II Ketoconazole Trial.

Conclusion

Liarozole and ketoconazole represent two distinct strategies for the management of advanced prostate cancer. Liarozole, through its novel mechanism of enhancing endogenous retinoic acid signaling, has demonstrated a survival benefit over an active comparator and a favorable safety profile characterized by mild to moderate dermatological side effects. Ketoconazole, a potent inhibitor of androgen synthesis, has shown significant PSA response rates in the second-line treatment of CRPC. However, its clinical utility is hampered by a more challenging safety profile, including the risk of hepatotoxicity and adrenal insufficiency, which requires careful patient monitoring and corticosteroid replacement.

For drug development professionals, the story of these two agents underscores the potential of targeting diverse pathways in prostate cancer. While the direct inhibition of androgen synthesis remains a cornerstone of therapy, the modulation of cellular differentiation and apoptosis pathways, as exemplified by liarozole, presents a compelling alternative or complementary approach. Future research could explore the synergistic potential of combining these or similar agents to achieve a more durable and less toxic treatment for advanced prostate cancer.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Early clinical experience with liarozole (Liazal) in patients with progressive prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phase I/II dose-escalation study of liarozole in patients with stage D, hormone-refractory carcinoma of the prostate - PubMed [pubmed.ncbi.nlm.nih.gov]

Efficacy of Liarozole in Psoriasis: A Comparative Guide to Systemic Therapies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the efficacy and safety of liarozole (B1683768) in placebo-controlled clinical trials for the treatment of psoriasis. Liarozole, an imidazole (B134444) derivative that inhibits the cytochrome P450-mediated metabolism of retinoic acid, is compared with other systemic therapies, including the oral retinoid acitretin (B1665447), conventional immunosuppressants, and a range of biologic agents. This document is intended to serve as a resource for researchers, scientists, and drug development professionals by presenting quantitative data, detailed experimental protocols, and visual representations of molecular pathways to facilitate a thorough understanding of liarozole's therapeutic potential in the context of current psoriasis treatments.

Overview of Liarozole and its Mechanism of Action

Liarozole is a retinoic acid metabolism blocking agent (RAMBA). It functions by inhibiting the cytochrome P450 enzyme system, specifically CYP26A1, which is responsible for the catabolism of all-trans-retinoic acid (atRA)[1]. By blocking this metabolic pathway, liarozole leads to an increase in the endogenous levels of atRA in plasma and skin[1]. This elevation in atRA enhances retinoid signaling, which plays a crucial role in the regulation of epidermal proliferation and differentiation, processes that are dysregulated in psoriasis.

Figure 1: Mechanism of action of liarozole.

Efficacy of Liarozole in Placebo-Controlled Clinical Trials

Placebo-controlled studies have demonstrated the efficacy of oral liarozole in treating psoriasis. A dose-ranging study identified 150 mg daily as the most effective dose, showing a statistically significant improvement in Psoriasis Area and Severity Index (PASI) scores compared to placebo.

Dose-Ranging Study of Oral Liarozole

A multicentre, double-blind, placebo-controlled study randomized adult male and postmenopausal female patients with psoriasis vulgaris to receive placebo or liarozole at total daily doses of 50 mg, 75 mg, or 150 mg for 12 weeks. The primary endpoint was the proportion of subjects achieving 'marked improvement' or better on an eight-point global scale.

Experimental Protocol:

• Study Design: Multicentre, double-blind, placebo-controlled, dose-ranging.

• Patient Population: Adult males and postmenopausal females with psoriasis requiring systemic treatment.

• Treatment Arms:

  • Placebo

  • Liarozole 50 mg/day

  • Liarozole 75 mg/day

  • Liarozole 150 mg/day

• Duration: 12 weeks.

• Primary Endpoint: Proportion of subjects with 'marked improvement' or better on an 8-point global assessment scale.

• Secondary Endpoint: Change in Psoriasis Area and Severity Index (PASI) score.

Efficacy Results:

Treatment Group	N	Marked Improvement or Better	Mean PASI Change from Baseline
Placebo	-	6%	-0.5
Liarozole 50 mg	-	18%	-3.6
Liarozole 75 mg	-	11%	-3.0
Liarozole 150 mg	-	38%	-7.0
p < 0.001 vs. placebo

Comparative Efficacy with Other Systemic Psoriasis Therapies

To contextualize the efficacy of liarozole, this section provides a comparison with other systemic treatments for moderate-to-severe psoriasis, including the oral retinoid acitretin, conventional systemic agents (methotrexate and cyclosporine), and various biologic therapies. The data presented are from placebo-controlled trials.

Acitretin (Oral Retinoid)

Acitretin is a second-generation oral retinoid that works by binding to and activating retinoic acid receptors (RARs) and retinoid X receptors (RXRs), thereby modulating gene expression involved in cellular proliferation and differentiation.

Figure 2: Mechanism of action of acitretin.

Efficacy of Acitretin vs. Placebo:

Treatment Group	Duration	PASI 75 Response
Acitretin (25-50 mg/day)	8 weeks	-
Placebo	8 weeks	-

Conventional Systemic Agents

Methotrexate: An immunosuppressant that inhibits dihydrofolate reductase, leading to decreased synthesis of DNA, RNA, and proteins.

Figure 3: Mechanism of action of methotrexate.

Cyclosporine: An immunosuppressant that inhibits calcineurin, leading to reduced production of pro-inflammatory cytokines like IL-2.

Figure 4: Mechanism of action of cyclosporine.

Efficacy of Conventional Systemic Agents vs. Placebo:

Treatment Group	Duration	PASI 75 Response
Methotrexate (up to 25 mg/week)	16 weeks	35.5%[2]
Cyclosporine (low-dose)	4 weeks	83% (in 15 of 18 patients)[3]
Placebo (for Methotrexate)	16 weeks	18.9%[2]
Placebo (for Cyclosporine)	4 weeks	Significantly lower PASI reduction[3]

Biologic Therapies

Biologics are a class of drugs that target specific components of the immune system involved in the pathogenesis of psoriasis.

TNF-α Inhibitors (e.g., Adalimumab, Etanercept): These agents bind to and neutralize Tumor Necrosis Factor-alpha (TNF-α), a key pro-inflammatory cytokine.

IL-17 Inhibitors (e.g., Secukinumab, Ixekizumab): These monoclonal antibodies target Interleukin-17A (IL-17A), a cytokine that plays a central role in the inflammatory cascade of psoriasis.

IL-23 Inhibitors (e.g., Guselkumab, Tildrakizumab, Risankizumab): These biologics target the p19 subunit of Interleukin-23 (IL-23), a cytokine that promotes the development and maintenance of Th17 cells.

IL-12/23 Inhibitors (e.g., Ustekinumab): This monoclonal antibody targets the p40 subunit shared by both Interleukin-12 (IL-12) and Interleukin-23 (IL-23).

References

• 1. Efficacy of Adalimumab Compared With Methotrexate or Placebo Stratified by Baseline BMI in a Randomized Placebo-Controlled Trial in Patients With Psoriasis - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 2. New Phase III Data Show Abbott Laboratories's HUMIRA(R) (Adalimumab) Was Statistically Superior To Methotrexate In Patients With Psoriasis - BioSpace [biospace.com]
• 3. Low-dose cyclosporin A in severe psoriasis. A double-blind study - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-study analysis of Liarozole's effects on different cancer cell lines

For Researchers, Scientists, and Drug Development Professionals

This guide presents a comprehensive cross-study analysis of Liarozole's effects on various cancer cell lines. Liarozole, an imidazole (B134444) derivative, exhibits a dual mechanism of action, functioning as both a retinoic acid metabolism blocking agent (RAMBA) and an aromatase inhibitor.[1][2] This dual functionality makes it a compound of interest in oncology research, particularly in hormone-related cancers. This document provides a comparative overview of its performance, supported by experimental data, detailed methodologies, and visual representations of its signaling pathways.

Quantitative Efficacy of Liarozole Across Cancer Cell Lines

The anti-proliferative and pro-apoptotic effects of Liarozole have been investigated in several cancer cell lines, often in combination with other therapeutic agents. The following tables summarize the key quantitative findings from these studies.

Table 1: Antiproliferative and Pro-apoptotic Effects of Liarozole

Cell Line	Cancer Type	Treatment	Concentration	Effect	Reference
MCF-7	Breast Cancer	Liarozole (alone)	10⁻⁵ M	35% growth inhibition	[3]
MCF-7	Breast Cancer	All-Trans-Retinoic Acid (ATRA) (alone)	2 x 10⁻⁸ M	50% growth inhibition (IC50)	[3]
MCF-7	Breast Cancer	Liarozole + ATRA	10⁻⁶ M + 10⁻⁸ M	Greater antiproliferative effect than 10⁻⁷ M ATRA alone; >10-fold enhancement of ATRA's effect	[3]
DU 145	Prostate Cancer	Liarozole + Retinoids	Not Specified	Significantly amplifies retinoid-induced apoptosis
DU 145	Prostate Cancer	Liarozole + 1α,25-dihydroxyvitamin D3	Not Specified	Synergistic growth inhibition
PC-3ML-B2	Prostate Cancer	Liarozole fumarate	Not Specified	Reduced tumor growth and metastasis

Table 2: Inhibitory Concentrations (IC50) of Liarozole on Key Enzymes

Enzyme	Biological Effect	IC50	Experimental System	Reference
Retinoic acid 4-hydroxylase	Inhibition of retinoic acid metabolism	2.2 µM	Hamster liver microsomes

Comparative Performance of Liarozole

Liarozole's unique dual mechanism of action sets it apart from other anti-cancer agents.

• Versus Other Aromatase Inhibitors in Breast Cancer : Unlike third-generation aromatase inhibitors such as letrozole (B1683767) and anastrozole (B1683761) that primarily target estrogen synthesis, Liarozole offers the additional benefit of potentiating the anti-cancer effects of retinoic acid. This could be particularly advantageous in tumors with dysregulated retinoic acid signaling pathways. Clinical trials comparing letrozole and anastrozole have shown letrozole to be more potent in suppressing estrogen levels, which in some studies translated to a higher overall response rate in advanced breast cancer. While direct comparative clinical data for Liarozole against these newer agents is limited, its dual mechanism suggests a potentially broader spectrum of activity.

• Versus Ketoconazole (B1673606) in Prostate Cancer : Both Liarozole and Ketoconazole are imidazole derivatives with anti-cancer properties. High-dose ketoconazole can inhibit androgen synthesis, providing a form of medical castration. However, its use can be limited by side effects and the inability to maintain castrate levels of testosterone (B1683101) long-term. Liarozole's primary mechanism in prostate cancer appears to be the enhancement of retinoid-induced apoptosis, which may offer a different and potentially more favorable side-effect profile.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental procedures, the following diagrams have been generated using Graphviz.

Signaling Pathways

Caption: Dual mechanism of action of Liarozole.

Experimental Workflow

Caption: General experimental workflow for assessing Liarozole's effects.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is indicative of cell viability and proliferation.

• Cell Seeding: Cancer cells (e.g., MCF-7) are seeded in 96-well plates at an appropriate density and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of Liarozole, alone or in combination with other agents (e.g., ATRA). Control wells receive the vehicle only.

• Incubation: Plates are incubated for a specified period (e.g., 9 days for MCF-7 cells).

• MTT Addition: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well and incubated for 4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: The medium is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of growth inhibition is calculated relative to the untreated control cells.

Apoptosis Assay (TUNEL Assay)

The TUNEL (TdT-mediated dUTP Nick-End Labeling) assay is used to detect DNA fragmentation, a hallmark of apoptosis.

• Cell Culture and Treatment: Cells (e.g., DU 145) are cultured on coverslips and treated with Liarozole and/or a retinoid for the desired time.

• Fixation and Permeabilization: Cells are fixed with 4% paraformaldehyde and then permeabilized with 0.1% Triton X-100.

• TUNEL Reaction: The TUNEL reaction is performed according to the manufacturer's instructions, which typically involves incubating the cells with TdT enzyme and BrdUTP.

• Staining: Cells are stained with a fluorescently labeled anti-BrdU antibody. Propidium Iodide (PI) can be used as a counterstain to analyze the cell cycle.

• Analysis: Samples are analyzed using a flow cytometer or fluorescence microscope to quantify the percentage of TUNEL-positive (apoptotic) cells.

Western Blot for Bcl-2 Expression

This technique is used to assess the effect of Liarozole on the expression of the anti-apoptotic protein Bcl-2.

• Cell Lysis: Treated and untreated control cells are lysed, and the protein concentration is determined.

• SDS-PAGE: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked to prevent non-specific antibody binding.

• Antibody Incubation: The membrane is incubated with a primary antibody against Bcl-2, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using a chemiluminescent substrate and an imaging system.

• Analysis: The intensity of the Bcl-2 band is quantified and compared between treated and control samples.

References

• 1. benchchem.com [benchchem.com]
• 2. The pathogenic role of retinoid nuclear receptor signaling in cancer and metabolic syndromes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of liarozole, a new antitumoral compound, on retinoic acid-induced inhibition of cell growth and on retinoic acid metabolism in MCF-7 human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Long-Term Efficacy and Safety of Liarozole Treatment: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the long-term efficacy and safety of Liarozole (B1683768), a first-in-class Retinoic Acid Metabolism Blocking Agent (RAMBA), in the treatment of congenital ichthyosis and psoriasis. Its performance is objectively compared with established alternatives, namely the systemic retinoid Acitretin (B1665447) and the topical retinoid Tazarotene (B1682939). This document synthesizes available clinical trial data, details experimental methodologies, and visualizes key pathways to support further research and drug development in this area.

Executive Summary

Liarozole offers a novel mechanism of action by inhibiting the cytochrome P450 enzyme CYP26, which is responsible for the degradation of endogenous retinoic acid. This leads to increased intracellular levels of retinoic acid, thereby modulating gene transcription involved in cell differentiation and proliferation. Clinical trials have demonstrated that oral Liarozole is an effective treatment for ichthyosis, with efficacy comparable to that of Acitretin in short-term studies.[1] A key differentiator is its potential for a more favorable safety profile, particularly concerning systemic retinoid-associated toxicities. However, robust, long-term (>1 year) data on the efficacy and safety of oral Liarozole remains limited. Topical Liarozole has shown promise in long-term maintenance therapy for ichthyosis. Acitretin, a second-generation systemic retinoid, has a well-documented long-term safety and efficacy profile, though its use is associated with significant side effects. Tazarotene, a topical receptor-selective retinoid, offers a localized treatment option with a good safety profile for congenital ichthyoses, but its long-term efficacy data is less extensive than that for systemic treatments.

Data Presentation: Comparative Efficacy and Safety

The following tables summarize the quantitative data from key clinical trials to facilitate a clear comparison between Liarozole and its alternatives.

Table 1: Efficacy of Liarozole vs. Placebo and Acitretin in Ichthyosis (12-Week Studies)

Treatment Group	N	Primary Efficacy Endpoint	Responder Rate (%)	Mean Change in Investigator's Global Assessment (IGA)	Mean Change in Scaling Score	Reference
Oral Liarozole in Lamellar Ichthyosis (NCT00282724)	[2][3][4]
Liarozole 150 mg/day	28	≥2-point decrease in IGA	50%	Decrease from baseline	Decrease from baseline	[2][3][4]
Liarozole 75 mg/day	27	≥2-point decrease in IGA	41%	Decrease from baseline	Decrease from baseline	[2][3][4]
Placebo	9	≥2-point decrease in IGA	11%	Minimal change	Minimal change	[2][3][4]
Oral Liarozole vs. Oral Acitretin in Ichthyosis	[5]
Liarozole 150 mg/day	15	Marked Improvement (Investigator Assessment)	67%	Not Reported	More pronounced improvement on trunk (P=0.047)	[5]
Acitretin 35 mg/day	16	Marked Improvement (Investigator Assessment)	81%	Not Reported	Improvement noted	[5]

Table 2: Long-Term Efficacy of Topical Liarozole and Alternatives in Ichthyosis

Treatment	Study Duration	Key Efficacy Outcomes	Reference
Topical Liarozole 5% Cream	72-week open maintenance	Continued reduction in severity of scaling and roughness compared to short-term trial.	[3]
Oral Acitretin	>12 years (retrospective)	Good response and disease control maintained at low doses (0.2-0.3 mg/kg/day).	[6]
Topical Tazarotene 0.05% Gel	3-month follow-up	Remission persisted for up to 2 months after discontinuation.	[7]
Topical Tazarotene 0.1% Gel	4-month maintenance	Marked overall improvement in treated areas.	[8]

Table 3: Comparative Safety and Tolerability Profile

Adverse Event	Oral Liarozole (12 weeks)	Oral Acitretin (Long-term)	Topical Tazarotene
Common	Retinoid-like effects (dry lips, headache, itching), generally mild to moderate and less frequent than with acitretin.[5]	Cheilitis, xerosis, hyperlipidemia, elevated transaminases, epistaxis.[6]	Local irritation, pruritus, burning, erythema.[7][8]
Less Common	Increased plasma creatine (B1669601) phosphokinase, increased alanine (B10760859) aminotransferase.[3]	Skeletal hyperostosis (with long-term use), hair loss.[5]	Photosensitivity.[9]
Serious	No serious adverse events related to the drug reported in the 12-week comparative study.[5]	Teratogenicity (requires long washout period), potential for hepatotoxicity (rare at low doses).[5][6]	Systemic side effects are minimal.
Laboratory Abnormalities	Mild elevation of triglycerides. Rise in LH and testosterone (B1683101) in males.[10]	Hypertriglyceridemia, hypercholesterolemia, abnormal liver function tests.[5]	No significant systemic laboratory abnormalities reported.

Experimental Protocols

Protocol for a Phase II/III, Randomized, Double-Blind, Placebo-Controlled Trial of Oral Liarozole in Lamellar Ichthyosis (Adapted from NCT00282724) [2][3][11]

• Objective: To evaluate the efficacy and safety of two doses of oral Liarozole (75 mg and 150 mg once daily) compared with placebo over a 12-week treatment period in patients with lamellar ichthyosis.

• Study Design:

  • Randomized, double-blind, placebo-controlled, parallel-group, multicenter study.

  • Patients were randomized in a 3:3:1 ratio to receive Liarozole 150 mg/day, Liarozole 75 mg/day, or placebo.

• Inclusion Criteria:

  • Male or female patients aged 14 years or older.

  • Clinical diagnosis of lamellar ichthyosis.

  • Investigator's Global Assessment (IGA) score of ≥ 3 (moderate to severe).

  • Women of childbearing potential required to use effective contraception.

• Exclusion Criteria:

  • Concurrent topical (except emollients), UV, or systemic treatment for ichthyosis.

  • Pregnancy or breastfeeding.

  • History of alcohol or drug abuse.

  • Significant co-existing diseases or clinically significant abnormal ECG.

  • History of hypersensitivity to retinoids.

• Assessments:

  • Primary Efficacy Endpoint: Responder rate at week 12, defined as a ≥2-point decrease in the IGA score from baseline.

  • Secondary Efficacy Endpoints: Mean change from baseline in IGA, scaling, erythema, and pruritus scores; Dermatology Life Quality Index (DLQI).

  • Safety Assessments: Monitoring of adverse events, clinical laboratory parameters (hematology, biochemistry), vital signs, and ECGs.

• Statistical Analysis: The primary efficacy analysis compared the responder rate in the 150 mg Liarozole group with the placebo group.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

Caption: Liarozole's Mechanism of Action in the Retinoic Acid Signaling Pathway.

Caption: Experimental Workflow of the NCT00282724 Clinical Trial.

Caption: Logical Relationship of Liarozole and its Alternatives.

Conclusion

Liarozole represents a promising therapeutic advancement for congenital ichthyosis, offering a targeted mechanism of action with an efficacy comparable to the standard systemic retinoid, Acitretin, in the short term, and potentially a more favorable safety profile. The development of both oral and topical formulations provides versatility in treatment approaches. However, the current body of evidence is limited by the lack of comprehensive, long-term data for the oral formulation. Future research should prioritize long-term, controlled clinical trials to fully elucidate the sustained efficacy and safety of oral Liarozole. Such studies will be crucial in defining its role in the long-term management of ichthyosis and other disorders of keratinization, and in providing a clearer comparison against established therapies like Acitretin and Tazarotene. The "retinoid-sparing" approach of Liarozole holds significant potential, but a more complete understanding of its long-term effects is necessary for its integration into clinical practice.

References

• 1. researchgate.net [researchgate.net]
• 2. ClinicalTrials.gov [clinicaltrials.gov]
• 3. Oral liarozole in the treatment of patients with moderate/severe lamellar ichthyosis: results of a randomized, double-blind, multinational, placebo-controlled phase II/III trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. SYSTEMIC RETINOIDS IN THE MANAGEMENT OF OF ICHTHYOSES AND RELATED SKIN TYPES - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pros and cons of using systemic acitretin in the paediatric population - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of topical tazarotene in the treatment of congenital ichthyoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Type I lamellar ichthyosis improved by tazarotene 0.1% gel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Consensus recommendations for the use of retinoids in ichthyosis and other disorders of cornification in children and adolescents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Treatment of psoriasis with oral liarozole: a dose-ranging study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Proper Disposal of Liarozole: A Guide for Laboratory Professionals

The safe and compliant disposal of the investigational drug Liarozole is a critical aspect of laboratory safety and environmental responsibility. As a compound classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects, all materials contaminated with Liarozole must be handled as hazardous waste.[1][2] Adherence to proper disposal protocols is essential to protect both laboratory personnel and the environment.

Summary of Liarozole Disposal Procedures

While specific quantitative limits for Liarozole disposal are not publicly available, the procedural guidelines provided by safety data sheets and laboratory safety resources offer a clear framework for its management. The following table summarizes the key steps for the proper disposal of Liarozole waste.

Procedure	Key Instructions	References
Hazard Identification	Harmful if swallowed, causes skin and eye irritation, may cause respiratory irritation, and is very toxic to aquatic life with long-lasting effects.	[1][3][4]
Personal Protective Equipment (PPE)	Wear safety glasses or goggles, chemical-resistant gloves, and a laboratory coat. A respirator may be necessary when cleaning spills.
Waste Identification & Segregation	All materials contaminated with Liarozole (e.g., pure substance, solutions, used vials, pipette tips, gloves) must be treated as hazardous waste.
Container & Labeling	Collect waste in a designated, leak-proof, and chemically compatible container. The container must be clearly labeled with "Hazardous Waste" and "Liarozole".
Storage	Store the sealed waste container in a secure, designated satellite accumulation area.
Disposal Method	The primary recommended method is high-temperature incineration by a licensed hazardous waste management facility.
Regulatory Compliance	Disposal must comply with all federal, state, and local regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.
Clinical Trial Materials	For investigational products used in clinical trials, the protocol may require returning unused or expired materials to the study sponsor.

Experimental Protocols: Step-by-Step Disposal Guide

The following protocol outlines the procedural steps for the safe disposal of Liarozole in a research environment.

1. Personal Protective Equipment (PPE) and Safety Precautions: Before handling Liarozole for disposal, ensure that appropriate personal protective equipment is worn. This includes:

• Safety glasses or goggles

• Chemical-resistant gloves

• A laboratory coat

Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of any dust or aerosols.

2. Waste Identification and Segregation: Identify all materials that have come into contact with Liarozole. This includes:

• Unused or expired pure Liarozole powder.

• Solutions containing Liarozole.

• Partially used or empty vials and containers.

• Contaminated laboratory consumables such as pipette tips, gloves, and weighing papers.

All these items must be segregated from general laboratory waste and treated as hazardous waste.

3. Waste Collection and Containerization:

• Collect all identified Liarozole waste in a designated primary container that is leak-proof and chemically compatible with the substance.

• The container must be kept securely closed except when actively adding waste.

4. Labeling:

• Clearly label the waste container with the words "Hazardous Waste" and the chemical name "Liarozole".

• Follow any additional labeling requirements specified by your institution's EHS department.

5. Storage:

• Store the labeled and sealed hazardous waste container in a designated and secure satellite accumulation area.

• This area should be away from incompatible materials and general laboratory traffic.

6. Final Disposal:

• The recommended and most common method for the destruction of pharmaceutical waste like Liarozole is high-temperature incineration. This process ensures the complete breakdown of the active chemical compound.

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the collection and disposal of the Liarozole waste. They will have established procedures with licensed hazardous waste management companies.

• For materials from clinical trials, consult the study protocol for instructions on returning unused investigational products to the sponsor.

Liarozole Waste Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Liarozole waste in a laboratory setting.

Caption: Decision workflow for the proper disposal of Liarozole waste.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. files.dep.state.pa.us [files.dep.state.pa.us]
• 4. static.cymitquimica.com [static.cymitquimica.com]

Essential Safety and Logistical Information for Handling Liarozole

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal protocols for Liarozole, an investigational imidazole-based compound. Adherence to these guidelines is essential for ensuring the safety of laboratory personnel and minimizing environmental impact. Given the potent nature of many investigational drugs, a cautious approach to handling is paramount.

Hazard Identification and Classification

Liarozole is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects. It is imperative to prevent its release into the environment.

Table 1: GHS Hazard Classification for Liarozole

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Acute Aquatic Toxicity	Category 1	H400: Very toxic to aquatic life
Chronic Aquatic Toxicity	Category 1	H410: Very toxic to aquatic life with long lasting effects

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure during the handling of Liarozole. The required level of protection depends on the specific procedure being performed.

Table 2: Recommended Personal Protective Equipment for Liarozole

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Handling Solids (e.g., weighing, aliquoting powder)	Safety goggles with side-shields	Double nitrile gloves	Disposable coveralls (e.g., Tyvek®) over a lab coat	Powered Air-Purifying Respirator (PAPR) or a fit-tested N95/FFP2 respirator
Handling Solutions	Safety goggles with side-shields	Double nitrile gloves	Lab coat	Not generally required if handled in a certified chemical fume hood
Cleaning Spills	Chemical splash goggles and a face shield	Double nitrile gloves	Disposable coveralls	PAPR or a full-facepiece respirator with appropriate particulate filters

Diagram 1: PPE Selection Decision Tree for Handling Liarozole